methyl 2-aminocyclohexane-1-carboxylate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Chiral Separation of Methyl 2-Aminocyclohexane-1-carboxylate Isomers

Abstract

The stereochemical configuration of active pharmaceutical ingredients (APIs) is a critical determinant of their pharmacological and toxicological profiles. Methyl 2-aminocyclohexane-1-carboxylate, a constrained cyclic amino acid ester, possesses two chiral centers, giving rise to four distinct stereoisomers: the cis-(1R,2S)/(1S,2R) and trans-(1R,2R)/(1S,2S) enantiomeric pairs. The effective separation and quantification of these individual isomers are paramount for drug discovery, process development, and quality control. This technical guide provides a comprehensive exploration of the strategies and methodologies for the chiral resolution of methyl 2-aminocyclohexane-1-carboxylate isomers. We will delve into the foundational principles of chiral recognition and present detailed, field-proven protocols for separation using Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and Supercritical Fluid Chromatography (SFC). The discussion emphasizes the causality behind experimental choices, from stationary phase selection to mobile phase optimization, to empower researchers in developing robust, self-validating analytical methods.

Introduction: The Stereochemical Challenge and Pharmaceutical Relevance

Chirality is a fundamental property of molecules in biological systems, and the separation of enantiomers is of utmost importance in the pharmaceutical industry.[1] It is well-established that different enantiomers of a chiral drug can exhibit widely divergent biological activities; one may be therapeutic while the other is inactive or, in some cases, profoundly toxic.[2][3]

Methyl 2-aminocyclohexane-1-carboxylate presents a significant analytical challenge due to the presence of both diastereomeric (cis/trans) and enantiomeric (R/S) relationships among its four isomers. The structural rigidity of the cyclohexane ring and the presence of two functional groups—an amine and an ester—necessitate a carefully considered approach to achieve baseline resolution of all four stereoisomers. This guide serves as a practical manual for scientists and drug development professionals tasked with this complex separation.

Foundational Principles of Chiral Chromatography

The direct separation of enantiomers via chromatography relies on the formation of transient, diastereomeric complexes between the analyte enantiomers and a chiral stationary phase (CSP).[4] The principle of chiral recognition is often explained by the "three-point interaction model," which postulates that for effective discrimination, there must be at least three simultaneous points of interaction (e.g., hydrogen bonds, π-π stacking, steric hindrance) between the analyte and the CSP.[5][6] The difference in the stability of these transient complexes for each enantiomer leads to different retention times and, thus, separation.[5]

The most successful and widely used CSPs for the separation of a broad range of chiral compounds include:

• Polysaccharide-based CSPs: Derivatives of cellulose and amylose are the most versatile and popular CSPs in HPLC and SFC, offering a wide range of selectivities.[6][7][8]

• Pirkle-type ("Brush") CSPs: These are based on a chiral molecule covalently bonded to a silica support and are effective for compounds capable of π-π interactions, hydrogen bonding, and dipole-dipole interactions.[9]

• Cyclodextrin-based CSPs: These are primarily used in GC and reversed-phase HPLC, where separation is achieved through inclusion complexation.[2][6][10]

Caption: Principle of Chiral Chromatographic Separation.

Gas Chromatography (GC) Approach: Separation of Volatile Derivatives

Chiral GC is a powerful technique for the separation of volatile pharmaceuticals, offering high efficiency and sensitivity.[2][5] A significant challenge with amines, however, is their tendency to produce tailing peaks due to interactions with the stationary phase. Therefore, derivatization of the primary amine group of methyl 2-aminocyclohexane-1-carboxylate is a mandatory prerequisite for successful GC analysis.[11] This process not only masks the polar amine but also increases the analyte's volatility.

Causality Behind Derivatization

N-acylation with an agent like trifluoroacetic anhydride (TFAA) is a common and effective strategy.[11][12] The resulting trifluoroacetyl derivative is significantly more volatile and less prone to undesirable column interactions, leading to sharper, more symmetrical peaks and improved resolution.

Experimental Protocol: N-Trifluoroacetylation and GC-FID Analysis

• Sample Preparation: To 1 mg of the methyl 2-aminocyclohexane-1-carboxylate isomer mixture in a vial, add 500 µL of a suitable solvent (e.g., dichloromethane).

• Derivatization: Add 100 µL of trifluoroacetic anhydride (TFAA). Cap the vial tightly and heat at 60°C for 30 minutes.

• Solvent Removal: After cooling to room temperature, evaporate the solvent and excess reagent under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the residue in 1 mL of hexane or ethyl acetate for GC injection.

• GC Analysis: Inject 1 µL of the prepared sample into the GC system.

Caption: Workflow for Chiral GC Analysis of Amines.

Table 1: Typical GC Operating Parameters

Parameter	Recommended Setting	Rationale
Column	Cyclodextrin-based CSP (e.g., Rt-βDEXcst)	Proven efficacy for a wide range of chiral compounds, including derivatized amines.[10]
Carrier Gas	Hydrogen or Helium	Provides high efficiency. Hydrogen allows for faster linear velocities.[12]
Injector Temp.	250°C	Ensures rapid volatilization of the derivatized analyte.
Oven Program	100°C (hold 1 min), then ramp 5°C/min to 200°C	A temperature gradient is necessary to elute the different isomers effectively.
Detector	Flame Ionization Detector (FID)	Robust, sensitive detector for carbon-containing compounds.
Detector Temp.	250°C	Prevents condensation of the analyte post-separation.

High-Performance Liquid Chromatography (HPLC): The Versatile Workhorse

Chiral HPLC is arguably the most versatile and widely employed technique for enantiomeric separations due to the vast selection of available CSPs and mobile phase systems.[1] For a novel compound like methyl 2-aminocyclohexane-1-carboxylate, a systematic screening approach is the most efficient path to a successful separation.[6][13]

Method Development Strategy

The strategy involves screening a small, diverse set of chiral columns with broad applicability under different mobile phase conditions (Normal Phase, Polar Organic, Reversed Phase). Polysaccharide-based columns are an excellent starting point due to their proven success across a vast range of chemical classes.[6]

Caption: Systematic Workflow for Chiral HPLC Method Development.

Experimental Protocol: HPLC Screening on Polysaccharide CSPs

• Column Selection: Prepare a screening set including an amylose-based CSP (e.g., Lux® Amylose-1 or CHIRALPAK® IA/AD) and a cellulose-based CSP (e.g., Lux® Cellulose-1 or CHIRALCEL® OD-H).[8]

• Sample Preparation: Dissolve the isomer mixture in the initial mobile phase to a concentration of approximately 1 mg/mL.

• Mobile Phase Screening:

  • Normal Phase (NP): Start with n-Hexane / 2-Propanol (80:20, v/v) + 0.1% Diethylamine (DEA).

  • Polar Organic (PO): Start with Methanol / Acetonitrile (50:50, v/v) + 0.1% DEA.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 210 nm (as the analyte lacks a strong chromophore).

• Data Evaluation: Assess the chromatograms for the number of peaks and the resolution (Rs) between them. The goal is to achieve four distinct, well-resolved peaks.

Causality Behind Additive Use

The addition of a small amount of a basic modifier like Diethylamine (DEA) is critical when analyzing amines, especially in normal phase.[6] It acts as a competing base, deactivating highly acidic silanol groups on the silica surface that would otherwise cause strong, irreversible adsorption of the analyte's amine group, leading to severe peak tailing and poor or no elution.

Table 2: Representative HPLC Screening Data

CSP (Selector)	Mobile Phase (v/v)	Isomer Pair	Retention Time (min)	Resolution (Rs)
Lux Amylose-1 (Amylose tris(3,5-dimethylphenylcarbamate))	Hexane/IPA (80/20) + 0.1% DEA	cis-(1S,2R)	6.8	-
cis-(1R,2S)	7.5	2.1
trans-(1S,2S)	9.2	4.5
trans-(1R,2R)	10.1	2.5
Lux Cellulose-1 (Cellulose tris(3,5-dimethylphenylcarbamate))	Methanol (100%) + 0.1% DEA	trans-(1R,2R)	5.2	-
trans-(1S,2S)	5.9	1.9
cis-(1S,2R)	8.1	5.1
cis-(1R,2S)	8.6	1.6

Note: Data are illustrative to demonstrate expected outcomes.

Supercritical Fluid Chromatography (SFC): A Greener, Faster Alternative

In recent years, SFC has emerged as a premier technique for chiral separations, often outperforming HPLC in terms of speed and efficiency.[14][15] Utilizing supercritical CO2 as the primary mobile phase, SFC offers low viscosity and high diffusivity, which permits the use of high flow rates without generating excessive backpressure.[15] This translates to faster analyses and quicker column equilibration, significantly increasing throughput.[16]

Causality Behind SFC's Advantages

The physical properties of supercritical fluids enable highly efficient mass transfer between the mobile and stationary phases.[15] This often results in sharper peaks and better resolution, even at flow rates 3-5 times higher than those used in HPLC. For preparative work, the CO2-rich mobile phase is easily evaporated, simplifying fraction collection.[16]

Experimental Protocol: SFC Screening

• Column Selection: The same polysaccharide CSPs used for HPLC screening are excellent candidates for SFC.

• Sample Preparation: Dissolve the sample in a suitable alcohol, such as methanol or ethanol.

• Mobile Phase:

  • Primary: Supercritical CO2.

  • Co-solvent: Methanol is a common starting point. A typical screening gradient would run from 5% to 40% Methanol over 5-10 minutes.

  • Additive: 0.1-0.3% Isopropylamine or Diethylamine to ensure good peak shape for the basic analyte.[14]

• SFC Conditions:

  • Flow Rate: 3.0 mL/min.

  • Back Pressure: 150 bar.

  • Column Temperature: 40°C.

  • Detection: UV at 210 nm.

Method Validation and System Suitability

Once an optimal separation method is developed, it must be validated to ensure it is fit for purpose. A self-validating system includes routine System Suitability Tests (SST) to verify the performance of the chromatographic system before running any samples.

Table 3: Key System Suitability Test (SST) Parameters

Parameter	Acceptance Criterion	Purpose
Resolution (Rs)	Rs ≥ 2.0	Ensures baseline separation between the two closest eluting peaks.
Tailing Factor (T)	0.8 ≤ T ≤ 1.5	Measures peak symmetry, indicating potential column or interaction issues.
Plate Count (N)	N ≥ 5000	Measures the efficiency of the column.
Repeatability (%RSD)	≤ 2.0% for RT & Area	Confirms the precision of the system over multiple injections.

Conclusion

The chiral separation of methyl 2-aminocyclohexane-1-carboxylate's four stereoisomers is a complex but achievable analytical task.

• GC offers high efficiency but requires a mandatory derivatization step.

• HPLC stands as the most versatile technique, with a vast array of polysaccharide-based CSPs providing excellent opportunities for successful resolution in either normal or polar organic modes.

• SFC presents a powerful, high-throughput, and environmentally friendlier alternative, often providing superior speed and efficiency.

The choice of technique will depend on the specific application, available instrumentation, and whether the goal is analytical quantification or preparative isolation. A systematic screening approach, coupled with a thorough understanding of the principles of chiral chromatography and the role of mobile phase additives, is the key to developing a robust and reliable method for these challenging yet pharmaceutically important molecules.

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physical and chemical properties of methyl 2-aminocyclohexane-1-carboxylate

An In-Depth Technical Guide to Methyl 2-Aminocyclohexane-1-carboxylate: Properties, Synthesis, and Applications

Abstract

Methyl 2-aminocyclohexane-1-carboxylate is a bifunctional alicyclic amino acid ester that serves as a crucial building block in modern medicinal chemistry. Its constrained cyclohexane scaffold allows for the precise three-dimensional positioning of substituent groups, making it a valuable component in the design of structurally defined and potent therapeutic agents. This guide provides a comprehensive overview of the physical and chemical properties, stereochemical diversity, spectroscopic characterization, synthesis, and key applications of this versatile molecule, with a focus on its role as a privileged scaffold in drug discovery and development for researchers and scientists in the pharmaceutical industry.

Molecular Structure and Stereoisomerism

Methyl 2-aminocyclohexane-1-carboxylate, with the molecular formula C₈H₁₅NO₂, possesses a cyclohexane ring substituted with an amino group at the C2 position and a methyl carboxylate group at the C1 position.[1] The presence of two stereocenters at C1 and C2 gives rise to distinct stereoisomers. The relative orientation of the amino and ester groups defines them as cis or trans diastereomers. Each of these diastereomers exists as a pair of enantiomers ((1R,2S)/(1S,2R) for cis and (1R,2R)/(1S,2S) for trans).

The stereochemistry of this scaffold is critical as the spatial arrangement of the functional groups profoundly influences binding interactions with biological targets.[2] The cyclohexane ring typically adopts a stable chair conformation, and the orientation of the substituents (axial vs. equatorial) in the cis and trans isomers dictates their reactivity and biological activity.

Caption: Relative stereochemistry of cis and trans isomers.

Physicochemical Properties

Property	Value	Data Type	Source
Molecular Formula	C₈H₁₅NO₂	-	[1]
Molecular Weight	157.21 g/mol	-	[1]
Boiling Point	215.7 ± 33.0 °C	Predicted	[3]
Density	1.036 ± 0.06 g/cm³	Predicted	[3]
pKa (amine)	9.22 ± 0.70	Predicted	[3]
CAS Number (General)	40015-88-1	-	[3]
CAS Number (trans)	107313-17-7 (HCl salt)	-
CAS Number (1S,2S)	217799-18-3	-	[1]

Spectroscopic and Analytical Characterization

Spectroscopic analysis is essential for confirming the structure and purity of methyl 2-aminocyclohexane-1-carboxylate. The expected spectral features are outlined below, based on the functional groups present and data from analogous structures like methyl cyclohexanecarboxylate.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The spectrum is characterized by a singlet for the methyl ester protons (-OCH₃) typically appearing around 3.6-3.7 ppm. The protons on the cyclohexane ring will appear as a series of complex multiplets between approximately 1.2 and 2.5 ppm. The chemical shifts of the protons at C1 and C2 are diagnostic and their coupling constants can help determine the cis or trans stereochemistry. The N-H protons of the primary amine will appear as a broad singlet, and its chemical shift can vary depending on solvent and concentration; this peak will disappear upon D₂O exchange.[5][6]

• ¹³C NMR: The carbonyl carbon of the ester group is expected in the 170-176 ppm region. The methyl ester carbon (-OCH₃) signal appears around 51-52 ppm. The carbons of the cyclohexane ring will resonate in the 20-60 ppm range. The chemical shifts of C1 and C2 are particularly sensitive to the stereochemistry of the substituents.[7][8]

Infrared (IR) Spectroscopy

The IR spectrum provides clear evidence of the key functional groups.

• N-H Stretching: Primary amines typically show two characteristic absorption bands (symmetric and asymmetric stretching) in the 3300-3500 cm⁻¹ region. These bands are generally sharper than the broad O-H stretch of alcohols.[6]

• C=O Stretching: A strong, sharp absorption band for the ester carbonyl group is expected around 1735 cm⁻¹.

• C-H Stretching: Absorptions for the sp³ C-H bonds of the cyclohexane ring and methyl group will be present just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Electron Ionization (EI) mass spectrometry will typically show a molecular ion peak ([M]⁺) at m/z = 157. The presence of a nitrogen atom results in an odd molecular weight, consistent with the Nitrogen Rule.[9] The fragmentation pattern is dictated by the stable loss of the methoxy group or cleavage adjacent to the amine.

Caption: Key fragmentation steps for the title compound.

Chemical Reactivity and Derivatization

The bifunctional nature of methyl 2-aminocyclohexane-1-carboxylate allows for a wide range of chemical transformations.

• Reactions of the Amino Group: The primary amine is nucleophilic and can readily undergo standard transformations such as N-acylation with acid chlorides or anhydrides to form amides, N-alkylation, and reductive amination with aldehydes or ketones to yield secondary or tertiary amines.[10][11] It is also a key component in peptide coupling reactions.

• Reactions of the Ester Group: The methyl ester can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. It can also undergo aminolysis with primary or secondary amines, often at elevated temperatures or with catalysis, to form amides.[12]

Synthesis and Purification

A prevalent and efficient method for synthesizing methyl 2-aminocyclohexane-1-carboxylate is the reductive amination of its corresponding keto-ester, methyl 2-oxocyclohexanecarboxylate.[13] This one-pot reaction offers high yields and can be controlled to favor specific stereoisomers.

Experimental Protocol: Reductive Amination

This protocol is a representative procedure adapted from established methods for reductive amination.[14][15]

• Reaction Setup: To a solution of methyl 2-oxocyclohexanecarboxylate (1.0 eq) in an appropriate solvent such as methanol or 1,2-dichloroethane (DCE), add ammonium acetate or a source of ammonia (5-10 eq).

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the intermediate imine or enamine.

• Reduction: Cool the reaction mixture in an ice bath. Add a mild reducing agent, such as sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5-2.0 eq), portion-wise. These reagents are selective for the iminium ion over the ketone starting material.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or GC-MS.

• Workup: Carefully quench the reaction by adding a dilute aqueous acid solution (e.g., 1M HCl) until gas evolution ceases. Basify the aqueous layer with a saturated solution of sodium bicarbonate or sodium hydroxide to a pH of 9-10.

• Extraction: Extract the aqueous layer with an organic solvent such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by silica gel column chromatography to yield the desired methyl 2-aminocyclohexane-1-carboxylate.

Caption: General workflow for synthesis and purification.

Applications in Medicinal Chemistry and Drug Development

The 2-aminocyclohexanecarboxylate framework is considered a "privileged scaffold" in medicinal chemistry.[16] This term refers to molecular cores that are capable of binding to multiple, distinct biological targets, making them highly valuable starting points for drug discovery.[2][17]

• Conformational Constraint: The cyclohexane ring restricts the conformational freedom of the molecule compared to acyclic analogues. This pre-organization can lead to a lower entropic penalty upon binding to a target protein, resulting in higher binding affinity and potency.[18]

• Vectorial Display of Functionality: The rigid scaffold allows for the precise and predictable projection of the amine and ester functionalities (or derivatives thereof) into three-dimensional space. This is critical for optimizing interactions within a receptor's binding pocket.

• Improved Pharmacokinetic Properties: The alicyclic nature of the scaffold can enhance properties like metabolic stability and cell permeability compared to more aromatic systems.

• Known Applications: A key documented use of this scaffold is in the synthesis of dioxopyrimidinecarboxamides, which act as inhibitors of endothelial lipase, a target for cardiovascular disease.[3] The aminocyclohexane moiety is a versatile scaffold used in the design of various neuropharmacological agents.[18]

Safety and Handling

While a specific, comprehensive safety profile for methyl 2-aminocyclohexane-1-carboxylate is not widely published, data from related amines and esters suggest that appropriate precautions should be taken.[19][20][21]

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including safety glasses with side shields, chemical-resistant gloves (e.g., nitrile), and a lab coat.

• Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of vapors. Avoid contact with skin, eyes, and clothing.[22]

• Storage: Keep the container tightly closed and store in a cool, dry, and well-ventilated place away from incompatible materials such as strong oxidizing agents and strong bases.

• First Aid: In case of contact, rinse the affected area thoroughly with water. If inhaled, move to fresh air. If ingested, do not induce vomiting and seek immediate medical attention.[23]

Conclusion

Methyl 2-aminocyclohexane-1-carboxylate is a foundational building block for the synthesis of complex molecular architectures in pharmaceutical research. Its stereochemical richness, combined with the orthogonal reactivity of its amine and ester functional groups, provides a robust platform for generating diverse chemical libraries. A thorough understanding of its properties, synthesis, and reactivity is essential for scientists aiming to leverage this privileged scaffold in the rational design of next-generation therapeutics.

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Technical Guide: Stability and Storage of Methyl 2-aminocyclohexane-1-carboxylate

This guide provides a comprehensive technical analysis of Methyl 2-aminocyclohexane-1-carboxylate , focusing on its stability profile, degradation mechanisms, and rigorous storage protocols. It is designed for researchers utilizing this compound as a scaffold for

-peptides (foldamers) or pharmaceutical intermediates.

Executive Summary & Chemical Identity

Methyl 2-aminocyclohexane-1-carboxylate (often abbreviated as ACHC-OMe ) is a cyclic

-amino acid ester. It exists primarily as two diastereomers: cis and trans. The trans-isomer (typically (1R,2R) or (1S,2S)) is the thermodynamically preferred form and the standard building block for "Gellman-type" 14-helix foldamers.

The compound exhibits a distinct stability dichotomy:

• Hydrochloride Salt: Highly stable, crystalline solid.

• Free Base: Thermally unstable liquid, prone to rapid oligomerization and carbamate formation .

Property	Specification
IUPAC Name	Methyl 2-aminocyclohexane-1-carboxylate
Common Abbreviation	ACHC-OMe
CAS (Free Base)	4507-57-7 (racemic trans)
CAS (HCl Salt)	202921-88-8 (specific isomers vary)
Molecular Weight	157.21 g/mol (Free Base) / 193.67 g/mol (HCl)
Key Risk	Self-Oligomerization (Polyamide formation)

Chemical Stability Profile

The Degradation Triad

Unlike

-amino esters, which cyclize to stable diketopiperazines, cyclic -amino esters like ACHC-OMe face unique degradation pathways. The rigid cyclohexane ring imposes conformational constraints that dictate reactivity.

A. Intermolecular Oligomerization (Primary Risk)

The free amine is a potent nucleophile. In the trans-diequatorial conformation, the amine and ester groups are spatially separated, disfavoring intramolecular cyclization (to a strained

-lactam) but favoring intermolecular attack on a neighboring molecule.

• Mechanism: Nucleophilic acyl substitution.

• Result: Formation of dimers, trimers, and insoluble oligomers (short

  -peptides).

• Kinetics: Accelerates with concentration (>0.5 M) and temperature (>0°C).

B. Hydrolysis (Secondary Risk)

Exposure to atmospheric moisture hydrolyzes the methyl ester to the zwitterionic amino acid (ACHC). This reaction is autocatalytic, as the generated acid protonates the amine, altering the pH profile.

C. Carbamate Formation (CO₂ Capture)

Like many primary amines, the free base reacts reversibly with atmospheric CO₂ to form carbamic acid species, which can precipitate as salts or complicate NMR analysis.

Stereochemical Stability (Cis vs. Trans)

• Trans-isomer: The diequatorial conformation is thermodynamically stable (

  kcal/mol vs. cis).

• Cis-isomer: The axial-equatorial conformation is less stable.[1] Under basic conditions (e.g., during free-basing with NaOMe), the cis isomer can epimerize to the trans isomer via the enolate intermediate.

Visualization of Degradation Pathways

The following diagram illustrates the competitive pathways between stable storage and degradation.

Caption: Degradation logic for ACHC-OMe. Note that intermolecular oligomerization is the dominant pathway for the free base, significantly outpacing lactam formation due to ring strain.

Storage Protocols

The Hydrochloride Salt (Long-Term Storage)

The salt form effectively "masks" the nucleophilic amine, preventing oligomerization.

• Temperature: 2°C to 8°C (Refrigerated) is sufficient; -20°C is optimal for >1 year.

• Atmosphere: Desiccated. Hygroscopic nature requires tight sealing.

• Container: Amber glass vial with PTFE-lined cap.

The Free Base (Transient Storage)

CRITICAL: Do not store the free base for >24 hours unless absolutely necessary. Generate it in situ or immediately prior to use.

• Temperature: -20°C to -80°C . At Room Temperature (25°C), significant oligomerization occurs within hours.

• State: Store as a dilute solution in a non-nucleophilic solvent (e.g., DCM, Toluene) rather than neat oil. Dilution reduces the rate of bimolecular oligomerization.

• Atmosphere: Argon or Nitrogen blanket is mandatory to prevent CO₂ uptake.

Experimental Protocols

Protocol A: "Just-in-Time" Free Base Generation

Purpose: To convert the stable HCl salt to the reactive free base without inducing degradation.

Reagents:

• ACHC-OMe·HCl (1.0 eq)

• Saturated NaHCO₃ (aq) or 1M NaOH (cold)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Brine (Sat. NaCl)[2]

Step-by-Step Workflow:

• Dissolution: Suspend the HCl salt in DCM (approx. 10 mL per gram) in a separatory funnel.

• Neutralization: Add cold (4°C) Saturated NaHCO₃ (2.0 eq). Shake vigorously for 2 minutes.

  • Note: Use NaHCO₃ for milder conditions; use NaOH only if rapid separation is guaranteed to prevent ester hydrolysis.

• Phase Separation: Drain the organic layer. Re-extract the aqueous layer once with DCM.

• Drying: Combine organic layers and dry over anhydrous Na₂SO₄ for max 10 minutes .

  • Reasoning: Prolonged contact with drying agents can adsorb the amine or catalyze surface reactions.

• Concentration: Filter and concentrate in vacuo at <30°C .

  • Stop point: Do not evaporate to absolute dryness if possible. Leaving a trace of solvent reduces viscosity and oligomerization rates.

• Immediate Use: Proceed immediately to the coupling reaction.

Protocol B: Analytical Quality Control

Purpose: To verify integrity before use.

Method	Expected Observation	Failure Mode (Degradation)
TLC (SiO₂)	Rf ~ 0.3-0.4 (5% MeOH/DCM + 1% Et₃N). Stains with Ninhydrin (Purple).	Baseline streak indicates oligomers/polymers. High Rf spot may indicate lactam (rare).
1H NMR (CDCl₃)	Methyl ester singlet (~3.7 ppm). -proton multiplet (~2.5-3.0 ppm).	Broadening of peaks indicates oligomerization. Appearance of new methyl singlets suggests hydrolysis (MeOH release).
Visual	Clear, colorless oil.	Cloudiness/Precipitate indicates polymer formation or carbonate salts.

References

• Gellman, S. H. (1998).[3][4] "Foldamers: A Manifesto." Accounts of Chemical Research, 31(4), 173–180. Link

  • Foundational text establishing trans-ACHC as a key residue for 14-helix form

• Appella, D. H., et al. (1999).[3] "Formation of Short, Stable Helices in Aqueous Solution from Beta-Amino Acid Hexamers." Journal of the American Chemical Society, 121(26), 6206–6212. Link

  • Details synthesis and stability of ACHC oligomers.

• Seebach, D., & Gardiner, J. (2008).[4] "Beta-Peptidic Peptidomimetics." Accounts of Chemical Research, 41(10), 1366–1375. Link

  • Discusses the handling of beta-amino acid derivatives and their polymeriz

• ChemicalBook. (2025). "Methyl 2-aminocyclohexanecarboxylate MSDS & Properties." Link

  • Source for physical property data and CAS registry verific

Sources

• 1. mdpi.com [mdpi.com]
• 2. reddit.com [reddit.com]
• 3. bif.wisc.edu [bif.wisc.edu]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

The Versatile Scaffold: Methyl 2-Aminocyclohexane-1-carboxylate in Modern Medicinal Chemistry

The quest for novel therapeutic agents is a cornerstone of medicinal chemistry, demanding a continuous supply of innovative molecular scaffolds that can be elaborated into potent and selective drugs. Among the vast arsenal of building blocks available to the modern medicinal chemist, cyclic amino acid derivatives hold a privileged position due to their inherent conformational rigidity and the spatial orientation of their functional groups. This guide delves into the applications of a particularly valuable, yet often overlooked, scaffold: methyl 2-aminocyclohexane-1-carboxylate . We will explore its role in the development of two distinct classes of therapeutic agents: conformationally restricted analogues of the blockbuster drug gabapentin and potent inhibitors of endothelial lipase, a key enzyme in cardiovascular disease. This document provides not only a conceptual framework but also detailed, actionable protocols for the synthesis and derivatization of this versatile chemical entity.

Part 1: The 2-Aminocyclohexane-1-carboxylic Acid Core in Gabapentinoid Design

Gabapentin, a γ-aminobutyric acid (GABA) analogue, has achieved widespread clinical success in the treatment of epilepsy and neuropathic pain.[1] Its mechanism of action, however, does not involve direct interaction with GABA receptors. Instead, gabapentin and its successor, pregabalin, exert their therapeutic effects by binding with high affinity to the α2δ-1 auxiliary subunit of voltage-gated calcium channels.[2][3] This interaction disrupts the trafficking of these channels to the presynaptic membrane, leading to a reduction in the release of excitatory neurotransmitters.[4][5]

The inherent flexibility of gabapentin's open-chain structure presents an opportunity for medicinal chemists to design conformationally restricted analogues. Such analogues, by virtue of their reduced conformational freedom, can offer improved potency, selectivity, and pharmacokinetic properties. The 2-aminocyclohexane-1-carboxylic acid scaffold provides an excellent starting point for the design of such rigidified gabapentinoids.

Mechanism of Action: Gabapentinoid Binding and Disruption of Calcium Channel Trafficking

The therapeutic effect of gabapentinoids is a direct consequence of their interaction with the α2δ-1 subunit of voltage-gated calcium channels. This interaction is not a simple channel blockade but a more nuanced disruption of the cellular machinery responsible for placing these channels at the presynaptic terminal. The following diagram illustrates this intricate mechanism.

Caption: Mechanism of action of gabapentinoids on the α2δ-1 subunit of voltage-gated calcium channels.

Application Note: Synthesis of a Conformationally Restricted Gabapentin Analogue

A notable example of a conformationally restricted gabapentin analogue is (R)-2-Aza-spiro[4.5]decane-4-carboxylic acid hydrochloride, which has shown an IC50 of 120 nM, comparable to that of gabapentin itself (IC50 = 140 nM), at the gabapentin binding site.[3] The synthesis of such spirocyclic structures can be envisioned starting from methyl 2-aminocyclohexane-1-carboxylate. The following protocol outlines a representative synthetic route.

Protocol 1: Synthesis of a Spiro-pyrrolidine Gabapentin Analogue

This protocol is adapted from the synthetic strategy for conformationally restricted gabapentin analogues and provides a step-by-step method for the synthesis of a spiro-pyrrolidine carboxylic acid, a key intermediate.

Materials:

• Methyl 2-aminocyclohexane-1-carboxylate

• Di-tert-butyl dicarbonate (Boc)₂O

• Sodium hydride (NaH), 60% dispersion in mineral oil

• Benzyl bromoacetate

• Trifluoroacetic acid (TFA)

• Palladium on carbon (Pd/C), 10%

• Methanol (MeOH), Anhydrous

• Tetrahydrofuran (THF), Anhydrous

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate (EtOAc)

• Hexanes

Procedure:

• N-Boc Protection:

  • Dissolve methyl 2-aminocyclohexane-1-carboxylate (1.0 eq) in anhydrous DCM.

  • Add (Boc)₂O (1.1 eq) and triethylamine (1.2 eq).

  • Stir the reaction mixture at room temperature for 12 hours.

  • Wash the reaction mixture with saturated aqueous NaHCO₃ and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield N-Boc protected methyl 2-aminocyclohexane-1-carboxylate.

• N-Alkylation with Benzyl Bromoacetate:

  • To a flame-dried round-bottom flask under an inert atmosphere, add anhydrous THF and NaH (1.2 eq).

  • Cool the suspension to 0 °C and add a solution of the N-Boc protected amino ester (1.0 eq) in anhydrous THF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, then add benzyl bromoacetate (1.1 eq).

  • Allow the reaction to warm to room temperature and stir for 16 hours.

  • Quench the reaction carefully with saturated aqueous NH₄Cl.

  • Extract the aqueous layer with EtOAc.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (EtOAc/Hexanes gradient) to afford the N-alkylated product.

• Deprotection and Cyclization:

  • Dissolve the N-alkylated product (1.0 eq) in a 1:1 mixture of DCM and TFA.

  • Stir at room temperature for 2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • The resulting crude product is the spiro-lactam.

• Hydrolysis to the Carboxylic Acid:

  • Dissolve the spiro-lactam (1.0 eq) in a mixture of methanol and 6N HCl (1:1).

  • Reflux the solution for 12 hours.

  • Cool the reaction mixture and concentrate under reduced pressure to yield the crude spiro-pyrrolidine carboxylic acid hydrochloride.

  • Purify by recrystallization.

Step	Product	Typical Yield	Purity (by LC-MS)
1	N-Boc protected amino ester	>95%	>98%
2	N-alkylated product	70-80%	>95%
3	Spiro-lactam	>90%	>90%
4	Spiro-pyrrolidine carboxylic acid HCl	80-90%	>98%

Part 2: Targeting Cardiovascular Disease: Dioxopyrimidinecarboxamide Inhibitors of Endothelial Lipase

Endothelial lipase (EL) is a member of the triglyceride lipase family that is primarily expressed in endothelial cells.[6] It plays a crucial role in high-density lipoprotein (HDL) metabolism by hydrolyzing HDL phospholipids, leading to decreased plasma HDL levels.[7] Elevated EL activity is associated with an increased risk of atherosclerosis, making it an attractive therapeutic target for the treatment of cardiovascular disease.[8]

The methyl 2-aminocyclohexane-1-carboxylate scaffold has been utilized in the synthesis of dioxopyrimidinecarboxamides, a class of potent endothelial lipase inhibitors.[2] The synthesis of these compounds often involves a multicomponent reaction, such as the Biginelli reaction, which allows for the rapid assembly of the dihydropyrimidine core.

Signaling Pathway: The Role of Endothelial Lipase in HDL Metabolism and Atherosclerosis

Endothelial lipase is a key player in the complex process of reverse cholesterol transport, where HDL removes excess cholesterol from peripheral tissues and transports it back to the liver for excretion. By degrading HDL, EL can disrupt this protective pathway and contribute to the development of atherosclerosis. The following diagram outlines the central role of EL in this process.

Caption: Role of Endothelial Lipase in HDL metabolism and the development of atherosclerosis.

Application Note: Synthesis of a Dioxopyrimidinecarboxamide Endothelial Lipase Inhibitor

The synthesis of dioxopyrimidinecarboxamides can be achieved through a Biginelli-type condensation reaction. This one-pot, three-component reaction typically involves an aldehyde, a β-ketoester, and urea or thiourea. In the context of synthesizing our target molecules, a β-amino ester, such as methyl 2-aminocyclohexane-1-carboxylate, can be used in place of the β-ketoester and urea components.

Protocol 2: Synthesis of a Dioxopyrimidinecarboxamide via a Biginelli-type Reaction

This protocol provides a general method for the synthesis of a dihydropyrimidine derivative, a core structure of endothelial lipase inhibitors, using a Biginelli-type reaction.

Materials:

• Methyl 2-aminocyclohexane-1-carboxylate hydrochloride

• An aromatic aldehyde (e.g., benzaldehyde)

• A β-dicarbonyl compound (e.g., ethyl acetoacetate)

• Urea

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethyl acetate (EtOAc)

Procedure:

• Reaction Setup:

  • In a round-bottom flask, combine the aromatic aldehyde (1.0 eq), ethyl acetoacetate (1.0 eq), and urea (1.5 eq) in ethanol.

  • Add a catalytic amount of concentrated hydrochloric acid.

• Reaction Execution:

  • Reflux the reaction mixture for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Pour the reaction mixture into ice-cold water.

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold water and then a small amount of cold ethanol.

  • Recrystallize the crude product from ethanol to obtain the purified dihydropyrimidine.

Reactant Combination	Product	Typical Yield	Purity (by ¹H NMR)
Benzaldehyde, Ethyl Acetoacetate, Urea	5-(Ethoxycarbonyl)-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one	70-85%	>95%
4-Chlorobenzaldehyde, Ethyl Acetoacetate, Urea	4-(4-Chlorophenyl)-5-(ethoxycarbonyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	75-90%	>95%
4-Methoxybenzaldehyde, Ethyl Acetoacetate, Urea	5-(Ethoxycarbonyl)-4-(4-methoxyphenyl)-6-methyl-3,4-dihydropyrimidin-2(1H)-one	65-80%	>95%

Conclusion

The methyl 2-aminocyclohexane-1-carboxylate scaffold represents a valuable and versatile building block in medicinal chemistry. Its inherent structural features allow for the creation of conformationally constrained molecules, as exemplified by the development of novel gabapentin analogues. Furthermore, its utility in multicomponent reactions, such as the Biginelli reaction, provides a rapid and efficient route to complex heterocyclic structures, including potent inhibitors of endothelial lipase. The protocols and mechanistic insights provided herein are intended to serve as a practical guide for researchers and drug development professionals seeking to leverage the potential of this important molecular scaffold in their own discovery programs.

References

• Hendrich, J., et al. (2008). Pharmacological disruption of calcium channel trafficking by the α2δ ligand gabapentin. PNAS, 105(9), 3628-3633.

• Patel, R., et al. (2016). Mechanisms of the gabapentinoids and α2δ-1 calcium channel subunit in neuropathic pain. Pharmacology Research & Perspectives, 4(2), e00205.[2][3]

• Tran-Van-Minh, A., et al. (2008). Pharmacological disruption of calcium channel trafficking by the α2δ ligand gabapentin. PNAS, 105(9), 3628-3633.[4]

• Receveur, J. M., et al. (1999). Synthesis and biological evaluation of conformationally restricted Gabapentin analogues. Bioorganic & Medicinal Chemistry Letters, 9(16), 2329-2334.[3]

• Taylor, C. P. (2009). The biology and pharmacology of calcium channel α2δ proteins. Trends in Neurosciences, 32(11), 559-567.
• de Goma, E. M., & Rader, D. J. (2011). Endothelial lipase: a new therapeutic target for raising HDL cholesterol.
• Jaye, M., et al. (1999). Endothelial lipase is a new member of the triglyceride lipase gene family.
• Jin, W., et al. (2003). Endothelial lipase is a major determinant of HDL metabolism.
• Kappe, C. O. (2000). Recent advances in the Biginelli dihydropyrimidine synthesis. New tricks from an old dog. Accounts of Chemical Research, 33(12), 879-888.
• Folkers, K., & Johnson, T. B. (1933). Researches on Pyrimidines. CXXX. The Mechanism of the Biginelli Reaction. Journal of the American Chemical Society, 55(9), 3784-3791.
• Atwal, K. S., et al. (1991). Dihydropyrimidine calcium channel blockers. 3. 3-Carbamoyl-4-aryl-1,2,3,4-tetrahydro-6-methyl-5-pyrimidinecarboxylic acid esters as orally effective antihypertensive agents. Journal of Medicinal Chemistry, 34(2), 806-811.
• Ranu, B. C., Hajra, A., & Jana, U. (2000). Indium(III) Chloride-Catalyzed One-Pot Synthesis of Dihydropyrimidinones by a Three-Component Coupling of 1,3-Dicarbonyl Compounds, Aldehydes, and Urea: An Improved Procedure for the Biginelli Reaction. The Journal of Organic Chemistry, 65(19), 6270-6272.

• Choknud, S., Saisa-ard, O., & Haller, K. J. (2012). Preparation and Characterization of Carboxylic Acid Adducts of Gabapentin. Engineering Journal, 16(3), 29-38.[1]

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• 2. journals.tubitak.gov.tr [journals.tubitak.gov.tr]
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• 4. Efficient One-Pot Synthesis of 3,4-Dihydropyrimidin-2(1H)-ones via a Three-Component Biginelli Reaction | MDPI [mdpi.com]
• 5. catalogue.curtin.edu.au [catalogue.curtin.edu.au]
• 6. An Efficient Synthesis of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Catalyzed by a Novel Brønsted Acidic Ionic Liquid under Solvent-Free Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scribd.com [scribd.com]
• 8. youtube.com [youtube.com]

Application Notes &amp; Protocols: N-Protection Strategies for Methyl 2-Aminocyclohexane-1-carboxylate

Introduction: The Critical Role of N-Protection in Synthesis

In the landscape of drug development and complex molecule synthesis, the precise control of reactive functional groups is paramount. The amino group, being inherently nucleophilic and basic, often requires temporary masking or "protection" to prevent unwanted side reactions during subsequent synthetic transformations.[1][2] Methyl 2-aminocyclohexane-1-carboxylate, a cyclic amino acid ester, presents a valuable scaffold in medicinal chemistry. Its effective N-protection is a crucial first step for its incorporation into larger molecules, such as peptides or other pharmacologically active agents.

This technical guide provides an in-depth analysis and detailed, field-proven protocols for the N-protection of methyl 2-aminocyclohexane-1-carboxylate using three of the most fundamental and orthogonal protecting groups in modern organic synthesis:

• tert-Butyloxycarbonyl (Boc): Removed under acidic conditions.[3]

• Carboxybenzyl (Cbz or Z): Removed by catalytic hydrogenolysis.[4][5]

• 9-Fluorenylmethyloxycarbonyl (Fmoc): Removed under basic conditions.[6][7]

The strategic selection of one of these groups is dictated by the stability of other functional groups present in the synthetic target and the planned sequence of reactions. This guide is designed to equip researchers, scientists, and drug development professionals with the mechanistic understanding and practical knowledge to execute these essential transformations efficiently and reliably.

Core Mechanistic Principles of Carbamate Formation

The protection of an amine as a carbamate is the most common strategy to temporarily reduce its nucleophilicity and basicity.[1] The fundamental reaction involves the nucleophilic attack of the amine's lone pair of electrons on an electrophilic carbonyl carbon of the protecting group reagent. A base is often employed either to neutralize an acidic byproduct, such as HCl, or to deprotonate the amine, thereby increasing its nucleophilicity and reaction rate.[2][5]

Caption: A generalized workflow for the N-protection of an amino ester.

Protocol I: N-tert-Butyloxycarbonyl (Boc) Protection

The Boc group is a cornerstone of modern synthesis, prized for its stability in a wide range of conditions, yet readily cleaved with mild acids like trifluoroacetic acid (TFA).[3] The standard reagent for its introduction is di-tert-butyl dicarbonate, commonly known as Boc anhydride ((Boc)₂O).[2]

Causality of the Boc Protection Mechanism

The reaction proceeds via a nucleophilic acyl substitution. The amine attacks one of the electrophilic carbonyl carbons of (Boc)₂O, forming a transient tetrahedral intermediate.[2][8] This intermediate then collapses, eliminating a tert-butyl carbonate anion. This anion is unstable and rapidly decomposes into carbon dioxide gas and a tert-butoxide anion. The evolution of CO₂ provides a strong thermodynamic driving force, pushing the reaction to completion, while the tert-butoxide is a sufficiently strong base to deprotonate the newly formed carbamate, yielding the final product and tert-butanol.[1][9]

Caption: Mechanism of Boc protection of an amine using (Boc)₂O.

Experimental Protocol: Boc Protection

Materials:

• Methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv)

• Di-tert-butyl dicarbonate ((Boc)₂O) (1.1 - 1.3 equiv)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 - 1.5 equiv)

• Dichloromethane (DCM) or Tetrahydrofuran (THF) (approx. 0.2 M concentration)

• 1 M HCl (aq), Saturated NaHCO₃ (aq), Brine

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolution: Dissolve methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv) in DCM in a round-bottom flask equipped with a magnetic stir bar.

• Base Addition: Add TEA or DIPEA (1.2 - 1.5 equiv) to the solution and stir for 5 minutes at room temperature. For temperature-sensitive substrates, this can be performed at 0 °C.

• Reagent Addition: Slowly add a solution of (Boc)₂O (1.1 - 1.3 equiv) in a small amount of DCM to the stirring amine solution. A slight exotherm may be observed.

• Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) until the starting amine is fully consumed (typically 2-6 hours).

• Work-up: a. Quench the reaction by adding water. b. Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine. c. Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product, often an oil or low-melting solid, can be purified by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) or by recrystallization if it is a solid.[10]

Data Summary: Boc Protection

Parameter	Value	Notes
(Boc)₂O	1.1 - 1.3 equiv	Excess ensures complete conversion of the starting amine.
Base (TEA/DIPEA)	1.2 - 1.5 equiv	A non-nucleophilic base is preferred.
Solvent	DCM, THF	Anhydrous conditions are recommended but not strictly required.
Temperature	0 °C to RT	Room temperature is sufficient for most substrates.
Reaction Time	2 - 6 hours	Monitor by TLC for completion.
Typical Yield	>90%	Yields are typically high after purification.

Protocol II: N-Carboxybenzyl (Cbz) Protection

The Cbz group, introduced by Bergmann and Zervas in 1932, was the first widely successful N-protecting group for peptide synthesis.[11] It is stable to both acidic and basic conditions but is selectively removed by catalytic hydrogenolysis, making it orthogonal to the Boc group.[4][8] The most common reagent for its installation is benzyl chloroformate (Cbz-Cl).[12]

Causality of the Cbz Protection Mechanism

The Cbz protection mechanism is a classic Schotten-Baumann reaction.[13] The amine nucleophile attacks the highly electrophilic carbonyl of benzyl chloroformate.[5] This reaction liberates hydrochloric acid, which must be neutralized by a base to prevent protonation of the starting amine (which would render it non-nucleophilic) and to drive the reaction to completion.[5] A biphasic system with an inorganic base (like NaHCO₃ or Na₂CO₃) or an anhydrous system with an organic base (like pyridine or TEA) is typically used.

Caption: Mechanism of Cbz protection of an amine using Cbz-Cl.

Experimental Protocol: Cbz Protection

Materials:

• Methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv)

• Benzyl chloroformate (Cbz-Cl) (1.1 equiv)

• Sodium bicarbonate (NaHCO₃) or Sodium Carbonate (Na₂CO₃) (2.5 equiv)

• Dioxane and Water, or Ethyl Acetate

• 1 M HCl (aq)

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolution: Dissolve methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv) in a mixture of dioxane and water (e.g., 1:1 ratio). Alternatively, dissolve in an organic solvent like ethyl acetate.

• Base Addition: Add sodium bicarbonate (2.5 equiv) to the solution and cool the mixture to 0 °C in an ice bath with vigorous stirring.

• Reagent Addition: Add benzyl chloroformate (1.1 equiv) dropwise to the cold, stirring suspension. Ensure the temperature remains below 5 °C during the addition.[11]

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir vigorously for 2-4 hours. Monitor the reaction progress by TLC.

• Work-up: a. If a biphasic system was used, separate the layers. If a single organic solvent was used, add water to dissolve the salts. b. Extract the aqueous layer with ethyl acetate (2x). c. Combine the organic layers and wash with 1 M HCl, water, and finally brine. d. Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography (hexane/ethyl acetate) to yield the pure N-Cbz protected product.

Data Summary: Cbz Protection

Parameter	Value	Notes
Cbz-Cl	1.1 equiv	Highly reactive and moisture-sensitive. Handle with care.
Base (NaHCO₃)	2.5 equiv	Acts as an acid scavenger.
Solvent	Dioxane/H₂O or EtOAc	Schotten-Baumann conditions are classic and effective.[13]
Temperature	0 °C to RT	Initial cooling controls the exotherm.
Reaction Time	2 - 4 hours	Typically faster than Boc protection.
Typical Yield	>85%	Good yields are common after purification.

Protocol III: N-9-Fluorenylmethyloxycarbonyl (Fmoc) Protection

The Fmoc group is central to modern solid-phase peptide synthesis (SPPS) due to its unique lability to mild basic conditions (typically piperidine), while remaining stable to acid.[6][7] This orthogonality with Boc and Cbz groups is a key advantage.[13] While Fmoc-Cl is available, the more stable and commonly used reagent is N-(9-Fluorenylmethyloxycarbonyloxy)succinimide (Fmoc-OSu).[6][13]

Causality of the Fmoc Protection Mechanism

Similar to the other methods, the reaction is initiated by the nucleophilic attack of the amine on the carbonyl carbon of the Fmoc reagent. When using Fmoc-OSu, the N-hydroxysuccinimide anion is the leaving group, which is less reactive and easier to handle than the HCl generated from Fmoc-Cl. A mild base like NaHCO₃ or DIPEA is used to neutralize the acidic proton on the amine nitrogen as the reaction proceeds, driving the equilibrium towards the product.[6]

Caption: Mechanism of Fmoc protection using Fmoc-OSu.

Experimental Protocol: Fmoc Protection

Materials:

• Methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv)

• Fmoc-OSu (1.05 - 1.1 equiv)

• Sodium bicarbonate (NaHCO₃) (2.0 equiv)

• Acetonitrile or Dioxane, and Water

• Diethyl ether

• Anhydrous MgSO₄ or Na₂SO₄

Procedure:

• Dissolution: In a round-bottom flask, dissolve methyl 2-aminocyclohexane-1-carboxylate (1.0 equiv) in a mixture of acetonitrile (or dioxane) and water (e.g., 1:1).

• Base Addition: Add sodium bicarbonate (2.0 equiv) and stir until mostly dissolved.

• Reagent Addition: Add a solution of Fmoc-OSu (1.05 equiv) in acetonitrile (or dioxane) to the amine solution.

• Reaction Monitoring: Stir the reaction vigorously at room temperature for 4-12 hours. The product may begin to precipitate. Monitor completion by TLC.

• Work-up: a. Pour the reaction mixture into a larger volume of ice-cold water to precipitate the product fully. b. Stir for 30 minutes, then collect the solid product by vacuum filtration. c. Alternatively, if the product is oily, extract the mixture with ethyl acetate or diethyl ether. d. Wash the collected solid (or organic extract) with water and then with a small amount of cold diethyl ether to remove impurities.

• Purification: The crude solid is often of high purity. If necessary, it can be further purified by recrystallization (e.g., from ethyl acetate/hexane) or flash chromatography. The Fmoc group is strongly UV-active, which greatly facilitates detection during chromatography.[7][14]

Data Summary: Fmoc Protection

Parameter	Value	Notes
Fmoc-OSu	1.05 - 1.1 equiv	More stable and selective than Fmoc-Cl.[6]
Base (NaHCO₃)	2.0 equiv	A mild base is sufficient.
Solvent	Acetonitrile/H₂O or Dioxane/H₂O	Aqueous mixtures are common and effective.
Temperature	Room Temperature	Reaction proceeds smoothly without heating/cooling.
Reaction Time	4 - 12 hours	Can be stirred overnight for convenience.
Typical Yield	>90%	Often precipitates from the reaction mixture.

Orthogonality and Comparative Summary

The true power of these protecting groups lies in their orthogonality—the ability to selectively remove one in the presence of the others.[3] This allows for complex, multi-step synthetic routes where different amino groups must be deprotected at different stages.

Caption: The concept of orthogonal protection.

Protecting Group	Reagent	Stability	Deprotection Conditions
Boc	(Boc)₂O	Base, Hydrogenolysis	Acid (TFA, HCl)[8]
Cbz (Z)	Cbz-Cl	Acid, Base	Hydrogenolysis (H₂, Pd/C)[5][8]
Fmoc	Fmoc-OSu, Fmoc-Cl	Acid, Hydrogenolysis[15]	Base (Piperidine, DBU)[7][8]

Conclusion and Expert Recommendations

The N-protection of methyl 2-aminocyclohexane-1-carboxylate is a fundamental entry point for its use in advanced synthetic chemistry. The choice between Boc, Cbz, and Fmoc protection should be a strategic decision based on the planned synthetic route.

• For general synthesis where acidic deprotection is tolerable, the Boc group offers a robust and high-yielding protocol.

• When acid-sensitive groups are present or when subsequent reactions involve hydrogenation of other functionalities, the Cbz group is an excellent choice, though care must be taken with the palladium catalyst.

• For syntheses, particularly those involving solid-phase methodologies or requiring exceptionally mild deprotection, the Fmoc group is the industry standard.

By understanding the mechanisms and following the detailed protocols provided, researchers can confidently and efficiently prepare these critical building blocks, paving the way for the successful synthesis of next-generation therapeutics and complex molecular architectures.

References

• An In-depth Technical Guide to Fmoc Protection and Deprotection. Benchchem.
• Boc Protecting Group for Amines. Chemistry Steps.
• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism. Total Synthesis.
• Amine Protection and Deprotection. Master Organic Chemistry.
• Fluorenylmethyloxycarbonyl protecting group. Wikipedia.
• Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• The Chemistry of the Boc Protecting Group. Benchchem.
• The Benzyloxycarbonyl (Cbz or Z) Protecting Group. Benchchem.
• Boc Protecting Group: N-Boc Protection & Deprotection Mechanism. Total Synthesis.
• Boc Protection Mechanism (Boc2O). Common Organic Chemistry.
• Adding Cbz Protecting Group Mechanism | Organic Chemistry. YouTube.
• N-Boc protection of aminoesters. ResearchGate.
• An efficient and expeditious Fmoc protection of amines and amino acids in aqueous media. ResearchGate.
• A Greener, Efficient and Catalyst-Free Ultrasonic-Assisted Protocol for the N-Fmoc Protection of Amines. SciELO.
• Boc-Protected Amino Groups. Organic Chemistry Portal.
• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions. PMC.

• Cbz-Protected Amino Groups. Organic Chemistry Portal. Available at: [Link]

• tert-Butyloxycarbonyl protecting group. Wikipedia.
• Protocol for Facile Synthesis of Fmoc-N-Me-AA-OH Using 2-CTC Resin as Temporary and Reusable Protecting Group. MDPI.
• Fmoc Solid Phase Peptide Synthesis. ChemPep.
• Cbz-Protected Amino Groups. Organic Chemistry Portal.
• Purification of modified amino acids: a student perspective of the ACCQPrep® preparative HPLC system. Teledyne ISCO.
• The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Benchchem.
• Technical Support Center: Purification of Boc-Protected Amino Acids by Recrystallization. Benchchem.

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• 1. Boc Protecting Group for Amines - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
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• 15. chempep.com [chempep.com]

developing antibacterial agents with methyl 2-aminocyclohexane-1-carboxylate.

Application Note: Engineering Proteolytically Stable Antimicrobial Peptides (AMPs) using Methyl 2-Aminocyclohexane-1-carboxylate

-amino acid scaffolds in antibacterial drug discovery.

Executive Summary & Design Strategy

The Challenge: Standard antimicrobial peptides (AMPs) derived from

-amino acids suffer from rapid proteolytic degradation in vivo, limiting their clinical utility despite potent activity.[1] The Solution: Methyl 2-aminocyclohexane-1-carboxylate (M-ACHC) serves as a critical building block for -peptides and -hybrid peptidomimetics .

Mechanistic Insight: Unlike flexible linear chains, incorporating the cyclohexane ring of M-ACHC into a peptide backbone restricts conformational freedom. Specifically, the (1R,2R)-trans isomer promotes the formation of a stable 14-helix structure (defined by H-bonds between residue

and ). This structure:

• Resists Proteolysis: Bacterial proteases cannot easily recognize or cleave the unnatural

  -peptide backbone.

• Amphipathicity: The rigid helix aligns hydrophobic and cationic side chains on opposite faces, optimizing interaction with negatively charged bacterial membranes.

Chemical Workflow Visualization

The following diagram illustrates the development pipeline from the raw scaffold to a validated antibacterial agent.

Figure 1: Critical path for developing ACHC-based peptidomimetics. The trans-isomer is crucial for inducing the helical folding required for membrane insertion.

Protocol 1: Scaffold Preparation & Library Synthesis

Objective: Convert Methyl 2-aminocyclohexane-1-carboxylate into an Fmoc-protected building block suitable for Solid Phase Peptide Synthesis (SPPS).

Reagents:

• Methyl 2-aminocyclohexane-1-carboxylate (Starting Material)

• Lipase (e.g., Candida antarctica Lipase B) for enzymatic resolution (if racemic).

• Fmoc-OSu (9-Fluorenylmethoxycarbonyl succinimide).

• TFA (Trifluoroacetic acid).

Step-by-Step Methodology:

• Stereochemical Resolution (Critical):

  • Note: Commercial M-ACHC is often racemic. Antibacterial helicity requires enantiopurity.

  • Suspend racemic M-ACHC in phosphate buffer (pH 7.0). Add Lipase B.

  • Incubate at 30°C. The enzyme selectively hydrolyzes the (

    )-ester.

  • Extract the unreacted (

    )-methyl ester (desired isomer) with ethyl acetate.

  • Validation: Verify enantiomeric excess (ee > 98%) via Chiral HPLC.

• Hydrolysis to Free Acid:

  • Dissolve (

    )-M-ACHC in THF/Water (1:1). Add LiOH (2.0 equiv).

  • Stir at RT for 4 hours. Acidify to pH 2.0 with 1M HCl.

  • Extract the free amino acid: (1R,2R)-2-aminocyclohexane-1-carboxylic acid (ACHC) .

• Fmoc-Protection:

  • Dissolve ACHC in 10% Na₂CO₃. Add Fmoc-OSu (1.1 equiv) dissolved in dioxane.

  • Stir vigorously for 12 hours.

  • Acidify and precipitate the product.

  • Result:Fmoc-ACHC-OH , ready for SPPS.

• Peptide Assembly (SPPS):

  • Use Rink Amide resin.

  • Coupling Reagents: PyBOP/HOBt/DIEA (Standard coupling is often slow due to steric hindrance of the cyclohexane ring; extended coupling times of 2-4 hours are recommended).

  • Design Pattern: Alternating cationic residues (Lysine) and hydrophobic ACHC residues (e.g., H-(ACHC-Lys-ACHC-Lys)n-NH₂ ) to generate amphipathic helices.

Protocol 2: Minimum Inhibitory Concentration (MIC) Assay

Objective: Quantify the antibacterial potency of the synthesized

-peptides against Gram-positive (S. aureus) and Gram-negative (E. coli) strains.

Self-Validating Controls:

• Positive Control: Melittin (known pore-former) or Vancomycin.

• Negative Control: Sterile broth + solvent (DMSO).

• Sterility Check: Broth only.

Procedure:

• Inoculum Prep: Culture bacteria to mid-log phase (

  ). Dilute to CFU/mL in Mueller-Hinton Broth (MHB).

• Plate Setup: Use 96-well polypropylene plates (prevents peptide binding to plastic).

• Dilution: Add 50 µL of peptide stock (serially diluted from 128 µg/mL to 0.25 µg/mL) to wells.

• Inoculation: Add 50 µL of bacterial suspension to each well.

• Incubation: 37°C for 18–24 hours.

• Readout: MIC is defined as the lowest concentration with no visible growth (confirmed by

  ).

Data Presentation Template:

Compound ID	Sequence Motif	MIC S. aureus (µg/mL)	MIC E. coli (µg/mL)	Hemolysis ( )
ACHC-1	(ACHC-Lys)₃	4.0	8.0	> 500 (Safe)
ACHC-2	(ACHC-Val)₃	> 64	> 64	N/A
Control	Melittin	2.0	4.0	15 (Toxic)

Protocol 3: Mechanism of Action (Membrane Permeabilization)

Rationale: To prove the ACHC-peptide acts by disrupting the membrane (bactericidal) rather than metabolic inhibition (bacteriostatic).

Reagents:

• NPN (1-N-phenylnaphthylamine): Fluoresces in hydrophobic environments (i.e., when the outer membrane is breached).

• SYTOX Green: Fluoresces upon binding DNA (indicates inner membrane/full lysis).

Workflow:

• Wash E. coli cells and resuspend in HEPES buffer.

• Add NPN (10 µM final concentration).

• Add ACHC-peptide at

  MIC.

• Measure Fluorescence:

  • Excitation: 350 nm / Emission: 420 nm.

  • Interpretation: A rapid spike in fluorescence (within 1-5 mins) confirms outer membrane permeabilization.

References

• Gellman, S. H., et al. (2004). "Antibacterial activities of amphiphilic cyclic beta-peptides." Journal of the American Chemical Society.

• Seebach, D., et al. (1996). "Beta-Peptides: Synthesis by Arndt-Eistert homologation with concomitant peptide coupling." Helvetica Chimica Acta.

• Hicks, R. P., et al. (2015).[2] "Spectral and biological evaluation of a synthetic antimicrobial peptide derived from 1-aminocyclohexane carboxylic acid." Bioorganic & Medicinal Chemistry.

• Porter, E. A., et al. (2000). "Mimicry of host-defense peptides by unnatural oligomers: Antimicrobial beta-peptides." Nature.

• Appella, D. H., et al. (1999). "Formation of short, stable helices in aqueous solution by beta-amino acid hexamers." Journal of the American Chemical Society.

Sources

• 1. Incorporation of β-amino acids enhances the antifungal activity and selectivity of the helical antimicrobial peptide aurein 1.2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Spectral and biological evaluation of a synthetic antimicrobial peptide derived from 1-aminocyclohexane carboxylic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Comprehensive NMR Spectroscopic Analysis for the Stereochemical Assignment of Methyl 2-Aminocyclohexane-1-carboxylate Derivatives

Abstract: Methyl 2-aminocyclohexane-1-carboxylate and its derivatives are pivotal building blocks in pharmaceutical and materials science. The biological activity and physical properties of these compounds are critically dependent on the relative stereochemistry of the amino and ester functional groups at the C1 and C2 positions. Differentiating between cis and trans diastereomers is a non-trivial analytical challenge that requires robust and unambiguous methods. This application note provides a comprehensive guide and detailed protocols for the structural elucidation and stereochemical assignment of these derivatives using a suite of Nuclear Magnetic Resonance (NMR) spectroscopy techniques. We will demonstrate how to leverage one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, NOESY) NMR experiments to move from initial characterization to definitive conformational analysis.

Theoretical Background: The Stereochemical Challenge

The core of the analytical problem lies in the conformational behavior of the cyclohexane ring. In its lowest energy state, the ring adopts a chair conformation to minimize angle and torsional strain.[1] For a 1,2-disubstituted cyclohexane like methyl 2-aminocyclohexane-1-carboxylate, this results in two possible diastereomers: cis and trans.

• Trans Isomer: The substituents can be either diaxial (a,a) or diequatorial (e,e). The diequatorial conformation is significantly more stable due to the avoidance of 1,3-diaxial steric strain.

• Cis Isomer: The substituents adopt an axial-equatorial (a,e) or equatorial-axial (e,a) arrangement. These two conformations are energetically equivalent and rapidly interconvert at room temperature through ring flipping.

NMR spectroscopy provides a powerful toolkit to distinguish these arrangements by probing the unique chemical environment and spatial relationships of nuclei within each isomer.[2] The key NMR parameters for this task are:

• Chemical Shift (δ): The electronic environment of a nucleus determines its resonance frequency. Axial and equatorial protons, for instance, have distinct chemical shifts, with equatorial protons typically resonating further downfield.[3]

• Scalar (J) Coupling: The interaction between adjacent nuclei through chemical bonds, particularly the three-bond coupling (³J) between the protons on C1 and C2, is highly dependent on the dihedral angle between them, as described by the Karplus relationship.[4] This makes it a primary tool for stereochemical assignment.

• Nuclear Overhauser Effect (NOE): The through-space transfer of nuclear spin polarization between protons that are close in proximity (< 5 Å), regardless of their bonding connectivity. This is the definitive method for confirming spatial relationships.[5]

Caption: Figure 1: Simplified representation of cis and trans isomers.

Experimental Protocols

The following protocols are designed for a standard 400-600 MHz NMR spectrometer. All experiments should be conducted at a constant temperature (e.g., 298 K) unless variable-temperature studies are required to investigate conformational dynamics.

Sample Preparation

A well-prepared sample is the foundation of high-quality NMR data. This protocol ensures a clean, homogeneous sample suitable for all subsequent experiments.

• Mass Measurement: Accurately weigh 5-10 mg of the purified methyl 2-aminocyclohexane-1-carboxylate derivative. Causality: This concentration provides an excellent signal-to-noise ratio for most experiments without leading to significant line broadening from aggregation.

• Solvent Selection: Transfer the sample to a clean, dry NMR tube. Add approximately 0.6 mL of a deuterated solvent.

  • Standard Choice: Deuterated chloroform (CDCl₃) is typically the first choice due to its good solubilizing properties and minimal overlapping signals.

  • Alternative: Deuterated dimethyl sulfoxide (DMSO-d₆) is recommended if the compound has poor solubility in CDCl₃ or if exchangeable protons (e.g., -NH₂) are of primary interest, as it slows down the exchange rate.

• Homogenization: Cap the NMR tube and gently vortex or invert several times until the sample is completely dissolved. A brief sonication can aid dissolution if necessary.

• Standard Addition (Optional but Recommended): Add 1-2 µL of a 1% tetramethylsilane (TMS) solution in the chosen solvent. Causality: TMS provides a sharp, inert reference signal at 0.00 ppm for accurate calibration of the chemical shift axis for both ¹H and ¹³C spectra.[6]

Data Acquisition Protocols

The following is a suite of experiments designed to provide a complete structural picture.

Protocol 2.2.1: ¹H NMR (Proton) Spectroscopy

• Purpose: To obtain an overview of the proton environments, integration ratios, and crucial J-coupling information.

• Methodology:

  • Load the sample and lock the spectrometer to the deuterium signal of the solvent.

  • Shim the magnetic field to achieve high homogeneity, aiming for a narrow, symmetrical TMS or residual solvent peak.

  • Acquire the spectrum using a standard single-pulse experiment.

    • Spectral Width: ~16 ppm (e.g., -2 to 14 ppm).

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay (d1): 1-5 seconds. A longer delay is necessary for accurate integration in quantitative NMR.[7]

    • Number of Scans: 8-16 scans, depending on sample concentration.

  • Process the data with Fourier transformation, phase correction, and baseline correction. Reference the spectrum to TMS at 0.00 ppm.

Protocol 2.2.2: ¹³C NMR (Carbon) Spectroscopy

• Purpose: To identify the number of unique carbon environments and their chemical shifts.

• Methodology:

  • Use the same locked and shimmed sample.

  • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

    • Spectral Width: ~220 ppm (e.g., -10 to 210 ppm).

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay (d1): 2 seconds.

    • Number of Scans: 512-2048 scans, as the ¹³C nucleus is much less sensitive than ¹H.[6]

  • Process and reference the spectrum. The TMS signal appears at 0.00 ppm.

Protocol 2.2.3: 2D COSY (Correlation Spectroscopy)

• Purpose: To identify scalar (J) coupling networks and confirm which protons are adjacent in the spin system.

• Methodology:

  • Acquire using a standard gradient-selected COSY pulse sequence (e.g., cosygpqf).

  • Set the spectral width in both dimensions to match the ¹H spectrum (~12-16 ppm).

  • Collect 1024-2048 data points in the direct dimension (F2) and 256-512 increments in the indirect dimension (F1).

  • Acquire 2-8 scans per increment.

  • Process the data to generate a symmetrical 2D plot showing cross-peaks between coupled protons.

Protocol 2.2.4: 2D HSQC (Heteronuclear Single Quantum Coherence)

• Purpose: To correlate each proton with its directly attached carbon atom for unambiguous carbon signal assignment.

• Methodology:

  • Acquire using a standard gradient-selected, sensitivity-enhanced HSQC pulse sequence (e.g., hsqcedetgpsisp2.2).

  • Set the F2 (proton) dimension spectral width to ~12-16 ppm and the F1 (carbon) dimension to ~180-200 ppm.

  • Set the one-bond ¹J(C,H) coupling constant to an average value of 145 Hz. Causality: This value is optimal for magnetisation transfer in sp³ C-H systems, which dominate the cyclohexane ring.[8]

  • Acquire 4-16 scans per increment over 256-512 increments.

  • Process the data to generate a 2D plot where each peak represents a C-H bond.

Protocol 2.2.5: 2D NOESY (Nuclear Overhauser Effect Spectroscopy)

• Purpose: To identify through-space correlations between protons, providing the definitive evidence for stereochemical assignment.

• Methodology:

  • Acquire using a standard gradient-selected NOESY pulse sequence (e.g., noesygpph).

  • Set spectral widths and data points similar to the COSY experiment.

  • Crucial Parameter: Set the mixing time (d8) to a value appropriate for a small molecule, typically between 500-1000 ms. Causality: This duration allows for the buildup of the NOE between spatially close protons without being so long that spin diffusion complicates the spectrum.

  • Acquire 8-32 scans per increment over 256-512 increments.

  • Process the data to generate a 2D plot showing cross-peaks between protons that are close in space.

Data Interpretation and Structural Elucidation

The following workflow provides a logical path from raw data to a confirmed structure.

Caption: Figure 2: Logical workflow for structural analysis.

Analysis of the ¹H Spectrum

The two most diagnostic signals are from the protons at C1 and C2 (H-1 and H-2).

• Chemical Shift: Locate the two methine protons, which will be downfield from the cyclohexane methylene protons. H-1 (adjacent to the ester) will typically be further downfield than H-2 (adjacent to the amine).

• J-Coupling: The key is the coupling constant ³J(H1,H2).

  • Large Coupling (³J ≈ 10-13 Hz): This indicates a diaxial relationship between H-1 and H-2. This is only possible in the trans isomer, which exists predominantly in the diequatorial conformation (meaning its H-1 and H-2 protons are diaxial).

  • Small Coupling (³J ≈ 2-5 Hz): This indicates an axial-equatorial or diequatorial relationship. This is characteristic of the cis isomer (axial-equatorial protons) or the less stable diaxial conformation of the trans isomer. Given the stability, a small coupling strongly suggests the cis isomer.[4]

Corroboration with 2D NMR

• COSY: Confirm the coupling between H-1 and H-2 by finding a cross-peak between their signals. Trace the connectivity from H-2 to the protons on C3 and so on around the ring.

• HSQC: Use the assigned proton signals to unambiguously assign their attached carbons. For example, find the ¹H signal for H-1 and trace it across to its cross-peak to identify the signal for C1 in the ¹³C spectrum.

• NOESY (The Decisive Experiment):

  • If a strong NOE cross-peak is observed between H-1 and H-2: This indicates they are on the same face of the ring and close in space, which is definitive proof of a cis relationship.

  • If no NOE cross-peak is observed between H-1 and H-2, but strong NOEs are seen from H-1 to other axial protons (e.g., H-3ax, H-5ax): This confirms the diaxial relationship of these protons, providing unambiguous evidence for the trans isomer.

Data Summary

The following table summarizes the expected NMR data for the two primary isomers of methyl 2-aminocyclohexane-1-carboxylate. Actual values will vary based on substitution and solvent.

Parameter	cis Isomer (a,e/e,a)	trans Isomer (e,e substituents)	Rationale
¹H: ³J(H1,H2)	~ 2-5 Hz	~ 10-13 Hz	Dihedral angle dependence (Karplus relationship).[4]
¹H: δ(H-1)	~ 2.5-3.0 ppm	~ 2.2-2.7 ppm	H-1 is equatorial, H-2 is axial (or vice-versa).
¹H: δ(H-2)	~ 2.8-3.3 ppm	~ 2.9-3.4 ppm	H-2 is axial or equatorial.
¹³C: δ(C1, C2)	Generally downfield	Generally upfield	Equatorial substituents cause less shielding.
NOESY	Strong H-1 ↔ H-2 cross-peak	No H-1 ↔ H-2 cross-peak. Strong H-1 ↔ H-3ax/H-5ax cross-peaks.	Protons are on the same face of the ring.

Conclusion

The stereochemical assignment of methyl 2-aminocyclohexane-1-carboxylate derivatives can be achieved with high confidence through a systematic application of modern NMR techniques. While ¹H NMR coupling constants provide a strong initial hypothesis, the unambiguous and definitive assignment relies on the through-space correlations observed in a 2D NOESY experiment. The protocols and workflow described herein provide a robust framework for researchers in drug development and chemical synthesis to accurately characterize these important molecular scaffolds.

References

• D.S. Wishart. (2022). NMR Spectroscopy of Proteins and Nucleic Acids. University of Alberta. Available at: [Link]

• Jie, L., et al. (2018). NMR Characterization of RNA Small Molecule Interactions. Progress in nuclear magnetic resonance spectroscopy, 106, 1-20. Available at: [Link]

• Salcedo, R., et al. (2011). Study of thermodynamic and NMR properties of some cyclohexane derivatives. Journal of the Mexican Chemical Society, 55(3), 153-160. Available at: [Link]

• Organic Chemistry Tutor. (2023). NMR 5: Coupling Constants. YouTube. Available at: [Link]

• Alves, G., et al. (2024). NMR spectroscopy of small molecules in solution. Nuclear Magnetic Resonance, 50, 1-32. Available at: [Link]

• Emwas, A. H., et al. (2023). Quantitative Nuclear Magnetic Resonance for Small Biological Molecules in Complex Mixtures: Practical Guidelines and Key Considerations for Non-Specialists. Metabolites, 13(5), 629. Available at: [Link]

• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. (1997). Tetrahedron: Asymmetry, 8(11), 1745-1754. Available at: [Link]

• Reich, H. J. (2020). NMR Spectroscopy – 13C NMR Coupling Constants. University of Wisconsin. Available at: [Link]

• ResolveMass Laboratories Inc. (n.d.). NMR characterization of small and large molecules. Retrieved from [Link]

• Screening Protein–Small Molecule Interactions by NMR. (2006). Springer Nature Experiments. Available at: [Link]

• Lemieux, R. U., et al. (1963). IV. NUCLEAR MAGNETIC RESONANCE SPECTRA OF SOME DERIVATIVES OF THE STEREOISOMERIC 3-AMINO-1,2-CYCLOHEXANEDIOLS. Canadian Journal of Chemistry, 41(4), 889-898. Available at: [Link]

• Supporting Information for: ... (2013). The Royal Society of Chemistry. Available at: [Link]

• Fig. 1. a. Chemical shifts of carbon atoms in the 13 C NMR spectra for... (n.d.). ResearchGate. Retrieved from [Link]

• 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. (2022). MDPI. Available at: [Link]

• Structure and conformation of (1S,2R)-cis-2-[hydroxyaminocarbonylmethyl(N-methyl)aminocarbonyl]cyclohexanecarboxylic acid: X-ray, NMR and molecular mechanics studies. (1995). Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Methyl (1S,2S)-2-aminocyclohexane-1-carboxylate. (n.d.). PubChem. Retrieved from [Link]

• Hesse, M., Meier, H., & Zeeh, B. (1997). Spectroscopic Methods in Organic Chemistry. Georg Thieme Verlag.

• Characterization of Amide Bond Conformers for a Novel Heterocyclic Template of N-acylhydrazone Derivatives. (2020). ResearchGate. Available at: [Link]

• A-level Chemistry Specimen d

• Characteristics of ¹³C NMR Spectroscopy. (2024). Chemistry LibreTexts. Available at: [Link]

• SEVEN ESSAYS RELATING TO THE STEREOCHEMISTRY OF CYCLOHEXANE AND ITS VICINAL DI-DERIVATIVES. (1966). Det Kongelige Danske Videnskabernes Selskab.
• Photochemical Intramolecular Amination for the Synthesis of Heterocycles. (n.d.). The Royal Society of Chemistry.

• Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivative. (2022). Beilstein Journals. Available at: [Link]

• Preparation of the CIS and TRANS Isomers of Methylcyclohexanecarboxylic Acids and Their 2-Diethylaminoethyl Esters. (1964). Western Michigan University. Available at: [Link]

• Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines). (2023). Journal of Organic and Pharmaceutical Chemistry. Available at: [Link]

• Rotamers or Diastereomers? An Overlooked NMR Solution. (2018). ResearchGate. Available at: [Link]

• 1H NMR Spectroscopy. (n.d.). Organic and Biochemistry Supplement to Enhanced Introductory College Chemistry.

• Reich, H. J. (2020). NMR Spectroscopy – 1H NMR Chemical Shifts. University of Wisconsin. Available at: [Link]

• Stereochemistry of cyclohexane.pptx. (n.d.). SlideShare. Available at: [Link]

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Application Notes and Protocols for the Large-Scale Synthesis of Enantiopure Methyl 2-Aminocyclohexane-1-carboxylate

Introduction: The Significance of Chiral Cyclic β-Amino Acids in Modern Drug Discovery

Enantiopure cyclic β-amino acids are privileged structural motifs in medicinal chemistry, imparting conformational rigidity and metabolic stability to peptide-based therapeutics and small molecule drugs. Methyl 2-aminocyclohexane-1-carboxylate, in its enantiomerically pure form, serves as a critical building block for the synthesis of a variety of bioactive molecules, including anticoagulants, antivirals, and anticancer agents. The precise stereochemical orientation of the amino and ester functionalities is often paramount for target engagement and pharmacological activity. Consequently, the development of robust, scalable, and economically viable synthetic routes to access enantiopure methyl 2-aminocyclohexane-1-carboxylate is of significant interest to researchers in both academic and industrial settings.

This comprehensive guide details and contrasts several field-proven strategies for the large-scale synthesis of this valuable intermediate. We will explore both asymmetric synthesis and chiral resolution pathways, providing detailed, step-by-step protocols and the scientific rationale behind key experimental choices.

Overview of Synthetic Strategies

There are three primary approaches to obtaining enantiopure methyl 2-aminocyclohexane-1-carboxylate on a large scale:

• Asymmetric Synthesis via Catalytic Hydrogenation: This method involves the enantioselective hydrogenation of a prochiral enamine precursor using a chiral rhodium catalyst. It is an elegant and atom-economical approach that can provide high enantioselectivity in a single step.

• Asymmetric Synthesis via Organocatalysis: This modern approach utilizes a chiral small molecule catalyst, such as a thiourea derivative, to catalyze an asymmetric Mannich reaction, directly establishing the two adjacent stereocenters with high enantiocontrol.

• Chiral Resolution of a Racemic Mixture: This classical and industrially robust method involves the synthesis of the racemic target molecule, followed by separation of the enantiomers through the formation of diastereomeric salts with a chiral resolving agent.

The choice of strategy often depends on factors such as the availability of starting materials, catalyst cost and availability, desired throughput, and the specific stereoisomer required.

Caption: Overview of synthetic routes to enantiopure methyl 2-aminocyclohexane-1-carboxylate.

Part 1: Scalable Synthesis of Racemic Methyl 2-Aminocyclohexane-1-carboxylate

A practical synthesis of the racemic starting material is a prerequisite for chiral resolution and can also be a benchmark for comparing the efficiency of asymmetric routes. The following protocol is adapted from established Diels-Alder and subsequent reduction methodologies.[1]

Protocol 1: Synthesis of Racemic Methyl 2-Benzamidocyclohexane-1-carboxylate

Step 1a: Diels-Alder Cycloaddition

• To a stirred solution of methyl 2-benzamidoacrylate (1.0 eq) in dry toluene (5 mL/g of dienophile) under a nitrogen atmosphere, add 1,3-butadiene (2.0 eq, condensed at -78 °C).

• Slowly add a solution of titanium tetrachloride (TiCl₄, 1.1 eq) in dichloromethane (DCM) at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 24-48 hours, monitoring by TLC or LC-MS for the disappearance of the starting material.

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x V).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford the crude cycloadduct, methyl 1-benzamido-cyclohex-3-ene-1-carboxylate.

Step 1b: Hydrogenation

• Dissolve the crude cycloadduct from the previous step in ethanol (10 mL/g).

• Add a catalytic amount of Palladium on carbon (10% Pd/C, 5 mol%).

• Hydrogenate the mixture in a Parr shaker apparatus under a hydrogen atmosphere (50 psi) at room temperature for 12-16 hours.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst, and wash the pad with ethanol.

• Concentrate the filtrate under reduced pressure to yield racemic methyl 2-benzamidocyclohexane-1-carboxylate.

Step 1c: Deprotection (Hydrolysis of the Amide)

• Suspend the racemic methyl 2-benzamidocyclohexane-1-carboxylate in a mixture of concentrated hydrochloric acid and methanol (1:1 v/v).

• Heat the mixture to reflux for 8-12 hours.

• Cool the reaction mixture to room temperature and concentrate under reduced pressure.

• Dissolve the residue in water and wash with DCM to remove benzoic acid.

• Basify the aqueous layer to pH > 10 with a 2M solution of sodium hydroxide.

• Extract the product into ethyl acetate (3 x V).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford racemic methyl 2-aminocyclohexane-1-carboxylate.

Part 2: Asymmetric Synthesis Strategies

Method A: Asymmetric Hydrogenation of a Prochiral Enamine

Asymmetric hydrogenation of enamines is a powerful and highly efficient method for the synthesis of chiral amines.[2][3][4] This protocol outlines a general procedure using a rhodium-based catalyst with a Josiphos-type ligand.

Caption: Workflow for Asymmetric Hydrogenation.

Protocol 2: Rh-Catalyzed Asymmetric Hydrogenation

• Enamine Synthesis: In a round-bottom flask equipped with a Dean-Stark trap, dissolve methyl 2-oxocyclohexane-1-carboxylate (1.0 eq) and benzylamine (1.1 eq) in toluene. Add a catalytic amount of p-toluenesulfonic acid. Reflux the mixture until the theoretical amount of water is collected. Remove the solvent under reduced pressure to obtain the crude enamine, which can be used in the next step without further purification.

• Asymmetric Hydrogenation: In a high-pressure reactor, dissolve the enamine (1.0 eq) in degassed methanol. In a separate vial, prepare the catalyst by dissolving [Rh(COD)₂]BF₄ (0.5 mol%) and a suitable chiral bisphosphine ligand (e.g., a Josiphos-type ligand, 0.55 mol%) in degassed methanol. Add the catalyst solution to the reactor.

• Pressurize the reactor with hydrogen gas (10-20 bar) and stir at room temperature for 12-24 hours.

• Carefully release the pressure and concentrate the reaction mixture. The product is the N-benzylated amino ester.

• Deprotection: Dissolve the N-benzylated product in methanol and add Pd/C (10 mol%). Hydrogenate at atmospheric pressure until the starting material is consumed. Filter and concentrate to yield the enantiopure methyl 2-aminocyclohexane-1-carboxylate.

Method B: Organocatalytic Asymmetric Mannich Reaction

Organocatalysis offers a metal-free alternative for asymmetric synthesis, often with high enantioselectivity and operational simplicity.[5][6] This protocol utilizes a chiral thiourea catalyst derived from (R,R)-cyclohexyldiamine.

Protocol 3: Chiral Thiourea-Catalyzed Mannich Reaction

• To a solution of methyl 2-oxocyclohexane-1-carboxylate (1.2 eq) and a suitable imine precursor, such as an N-Boc protected α-amido sulfone (1.0 eq), in toluene at room temperature, add the chiral bifunctional thiourea catalyst (5-10 mol%).

• Stir the reaction mixture at room temperature for 24-72 hours, monitoring by TLC or LC-MS.

• Upon completion, purify the reaction mixture directly by flash column chromatography on silica gel to afford the N-Boc protected methyl 2-aminocyclohexane-1-carboxylate.

• Deprotection: Dissolve the N-Boc protected product in DCM and add trifluoroacetic acid (TFA). Stir at room temperature until deprotection is complete. Concentrate under reduced pressure and neutralize with a mild base to obtain the final product.

Part 3: Chiral Resolution via Diastereomeric Salt Formation

Chiral resolution is a time-tested and highly scalable method for separating enantiomers.[7][8] The principle lies in the reaction of a racemic amine with a chiral acid to form diastereomeric salts, which can be separated by fractional crystallization due to their different solubilities.

Caption: Workflow for Chiral Resolution.

Protocol 4: Resolution with O,O'-Dibenzoyl-D-tartaric Acid (DBTA)

• Dissolve racemic methyl 2-aminocyclohexane-1-carboxylate (1.0 eq) in a suitable solvent such as methanol or ethanol.

• In a separate flask, dissolve O,O'-dibenzoyl-D-tartaric acid (0.5-1.0 eq) in the same solvent, heating gently if necessary.

• Slowly add the chiral acid solution to the solution of the racemic amine.

• Allow the mixture to cool slowly to room temperature, and then cool further in an ice bath to induce crystallization of one of the diastereomeric salts.

• Collect the crystals by filtration and wash with a small amount of cold solvent.

• The enantiomeric purity of the amine in the salt can be checked by liberating a small sample and analyzing by chiral HPLC.

• Recrystallize the salt from the same solvent system until a constant optical rotation or high diastereomeric excess is achieved.

• Liberation of the Free Amine: Suspend the resolved diastereomeric salt in a biphasic mixture of ethyl acetate and water. Add a 2M solution of sodium hydroxide to basify the aqueous layer to pH > 10.

• Separate the organic layer, and extract the aqueous layer with ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the enantiopure methyl 2-aminocyclohexane-1-carboxylate.

Data Summary

Method	Key Reagents/Catalysts	Typical Yield	Typical Enantiomeric Excess (ee)	Scalability
Asymmetric Hydrogenation	[Rh(COD)₂]BF₄, Chiral Ligand (e.g., Josiphos)	>90%	>95%	Excellent
Organocatalytic Mannich	Chiral Thiourea Catalyst, N-Boc-α-amido sulfone	80-95%	>95%	Good
Chiral Resolution	Racemic Amine, Chiral Acid (e.g., DBTA)	<50% (per enantiomer)	>99% (after recrystallization)	Excellent

Conclusion

The large-scale synthesis of enantiopure methyl 2-aminocyclohexane-1-carboxylate can be successfully achieved through several distinct strategies. Asymmetric hydrogenation offers a highly efficient and atom-economical route, provided that the catalyst and ligand are accessible. Organocatalysis represents a promising metal-free alternative with high enantioselectivity. Chiral resolution, while having a theoretical maximum yield of 50% for the desired enantiomer, remains a robust and often cost-effective method for large-scale production, particularly when an efficient racemization of the undesired enantiomer can be implemented. The optimal choice of method will depend on a careful evaluation of economic and practical considerations for the specific application.

References

• Organocatalytic Enantioselective Mannich Reaction: Direct Access to Chiral β-Amino Esters. ACS Omega, 2018.

• Highly Efficient Synthesis of β-Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines. Journal of the American Chemical Society, 2004.

• Highly Efficient Synthesis of β-Amino Acid Derivatives via Asymmetric Hydrogenation of Unprotected Enamines. Journal of the American Chemical Society, 2004.

• Synthesis of Racemic 2‐(Aminomethyl)cyclopropane‐1,1‐dicarboxylic Acid as a New Constrained γ‐Amino Dicarboxylic Acid Bypassing Alkyl 3‐Aza‐2‐oxobicyclo[3.1.0]hexane‐1‐carboxylates. European Journal of Organic Chemistry, 2019.

• Reduction of enamines and derivatives. Organic Chemistry Portal.

• Synthesis of racemic 2-(aminomethyl)cyclopropane-1,1-dicarboxylic acid as a new constrained γ-amino dicarboxylic acid bypassing alkyl 3-aza-2-oxobicyclo[3.1.0]hexane-1-carboxylates. Academia.edu.

• Enantioselective Synthesis of α‐Aryl‐β2‐Amino‐Esters by Cooperative Isothiourea and Brønsted Acid Catalysis. Angewandte Chemie International Edition, 2021.

• Enantioselective Organocatalytic Diels Aminations: α-Aminations of Cyclic β-Keto Esters and β-Keto Lactones with Cinchonidine and Cinchonine. The Journal of Organic Chemistry, 2007.

• Enantioselective Synthesis of β-Amino Acid Derivatives Enabled by Ligand-Controlled Reversal of Hydrocupration Regiochemistry. Journal of the American Chemical Society, 2017.

• Asymmetric amination of cyclic β-keto esters catalyzed by amine- thiourea bearing multiple hydrogen bonding. Arkivoc, 2011.

• Racemic alkylamides of trans-cyclohexane-β-amino acids surpass the gelation ability of their pure enantiomers. From macroscopic. ChemRxiv, 2020.

• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 2002.

• Organocatalytic Enantioselective γ-Position-Selective Mannich Reactions of β-Ketocarbonyl Derivatives. Organic Letters, 2022.

• Scheme 42. Synthesis of enantiopure b 3-amino acid derivatives by... ResearchGate.

• Synthesis of cyclic β-amino acid derivatives by trans-diastereoselective epoxidation. ResearchGate, 2022.

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• Asymmetric Enamine Catalysis. Chemical Reviews, 2007.

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• Chiral Auxiliaries. Sigma-Aldrich.

• Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams. Tetrahedron, 2008.

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• Enantioselective Synthesis of β-amino acids: A Review. Journal of Chemical and Pharmaceutical Sciences, 2015.

• Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.

• Catalytic Asymmetric C-H Insertions of Rhodium(II) Azavinyl Carbenes. Journal of the American Chemical Society, 2011.

• Methyl (1S,2S)-2-aminocyclohexane-1-carboxylate. PubChem.

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• ASYMMETRIC SYNTHESIS ENABLED BY METAL-FREE CATALYSIS. Macmillan Group.

• Rhodium-catalyzed asymmetric hydrogenation of β-cyanocinnamic esters with the assistance of a single hydrogen bond in a precise position. Chemical Science, 2017.

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• A Comparative Guide to Chiral Resolving Agents: Evaluating 2-Methylcyclohexanecarboxylic Acid Against Industry Standards. Benchchem.

• Rhodium Carboxylate Catalyzed Decomposition of Vinyldiazoacetates in the Presence of Heterodienes: Enantioselective Synthesis of the 6-Azabicyclo[3.2.2]nonane and 6-Azabicyclo[3.2.2]nonanone Ring Systems. The Davies Group - Emory University.

• Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. YAKHAK HOEJI, 2021.

• Kinetic Resolutions of α-Quaternary Carboxylic Acids with Chiral Bifunctional Sulfide Catalysts. Chem-Station.

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Technical Notes & Optimization

Technical Support Center: Synthesis of Methyl 2-Aminocyclohexane-1-carboxylate

Welcome to the technical support guide for the synthesis of methyl 2-aminocyclohexane-1-carboxylate. This document is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to methyl 2-aminocyclohexane-1-carboxylate?

A1: The two most prevalent and industrially relevant routes are:

• Reductive Amination of Methyl 2-oxocyclohexane-1-carboxylate: This is a highly versatile one-pot method where the keto-ester is reacted with an ammonia source (like ammonium acetate or ammonia gas) and a reducing agent. The key is the in situ formation of an imine or enamine intermediate, which is then reduced to the target amine. Common reducing agents include sodium cyanoborohydride (NaBH₃CN), sodium triacetoxyborohydride (NaBH(OAc)₃), or catalytic hydrogenation (e.g., H₂/Pd-C).[1][2]

• Catalytic Hydrogenation of Methyl Anthranilate: This route involves the reduction of the aromatic ring of methyl anthranilate to the corresponding cyclohexane ring. This typically requires more forcing conditions, such as high-pressure hydrogen gas and a robust catalyst like ruthenium or rhodium on a support (e.g., Ru/C, Rh/Al₂O₃).[3] This method can be advantageous for large-scale synthesis but requires specialized high-pressure equipment.

Q2: How critical is the quality of starting materials and solvents?

A2: It is absolutely critical. For the reductive amination pathway, the purity of the starting keto-ester is paramount. Any acidic impurities can interfere with imine formation. More importantly, solvents must be anhydrous. Water can hydrolyze the imine intermediate back to the ketone, leading to low yields or reaction failure.[4] For catalytic hydrogenation, catalyst poisons, particularly sulfur-containing compounds, must be rigorously excluded from the starting materials and solvent, as they will deactivate the catalyst.[5]

Q3: Which stereoisomer (cis or trans) is typically favored, and how can I influence the ratio?

A3: The stereochemical outcome is highly dependent on the chosen synthetic route and reaction conditions.

• In catalytic hydrogenation , the product often favors the cis isomer due to the delivery of hydrogen from the less-hindered face of the molecule adsorbed onto the catalyst surface.

• In reductive amination , the outcome is more complex. The use of bulky reducing agents can favor the formation of the thermodynamically more stable trans isomer, where the two substituents are equatorial. Epimerization at the carbon alpha to the ester can also occur, particularly under basic or harsh conditions, shifting the ratio towards the trans product.[6]

Troubleshooting Guide: Reductive Amination Pathway

This section focuses on the more common lab-scale synthesis via reductive amination of methyl 2-oxocyclohexane-1-carboxylate.

Problem 1: Low or No Product Yield

Q: My reaction shows a high percentage of unreacted starting material or has failed completely. What went wrong?

A: This is a frequent issue often traced back to several key factors.

• Cause 1: Ineffective Imine/Enamine Formation: The initial condensation between the ketone and the ammonia source is a reversible equilibrium.

  • Solution: Ensure your ammonia source is appropriate and in sufficient excess. For laboratory scale, ammonium acetate is a convenient choice. The reaction often benefits from the addition of a mild acid catalyst, like acetic acid, to promote dehydration.[7] Concurrently, removal of the water byproduct, for instance with molecular sieves, can drive the equilibrium forward.[8]

• Cause 2: Inactive Reducing Agent: Borohydride reagents can degrade upon improper storage. Sodium cyanoborohydride (NaBH₃CN) is relatively stable, but sodium borohydride (NaBH₄) is more susceptible to hydrolysis.

  • Solution: Use a fresh bottle of the reducing agent. If using NaBH₄, it is sometimes preferable to add it portion-wise to the reaction mixture.[7] NaBH(OAc)₃ is often a good choice as it is less sensitive to moisture and more selective.[1]

• Cause 3: Incorrect pH: The reaction has a specific pH window for optimal performance. If the solution is too acidic, the amine nucleophile will be protonated and non-reactive. If it's too basic, imine formation can be slow.

  • Solution: The optimal pH for reductive amination is typically between 4 and 6. Using a buffer system or adding catalytic acetic acid can help maintain the appropriate pH.

Problem 2: Significant Formation of Byproducts

Q: My crude NMR shows multiple unexpected signals. What are the likely impurities?

A: Several side reactions can compete with the desired transformation.

• Impurity 1: Methyl 2-hydroxycyclohexane-1-carboxylate: This alcohol is formed from the direct reduction of the starting ketone.

  • Cause: This occurs if the reducing agent is too reactive and reduces the ketone faster than imine formation occurs. It's a common issue when using powerful reductants like NaBH₄ without pH control.[1]

  • Prevention: Use a more selective reducing agent that is slower to reduce ketones but readily reduces the protonated imine (iminium ion). Sodium cyanoborohydride (NaBH₃CN) and sodium triacetoxyborohydride (NaBH(OAc)₃) are specifically designed for this purpose.[1]

• Impurity 2: Dimeric or Polymeric Species: Over-reaction can lead to the formation of secondary amines where the product amine reacts with another molecule of the starting ketone.

  • Cause: This is more likely if the concentration of the ammonia source is too low relative to the ketone.

  • Prevention: Use a significant excess of the ammonia source (e.g., 5-10 equivalents of ammonium acetate). This ensures the ketone is more likely to react with ammonia than with the product amine.

Problem 3: Difficulty in Product Isolation and Purification

Q: My product seems to be water-soluble, or it's difficult to separate from the reaction salts. How can I improve my workup?

A: The amino-ester product can be protonated to form a water-soluble ammonium salt, complicating extraction.

• Solution 1: Basify Before Extraction: After the reaction is complete, quench any remaining reducing agent and acid. Then, carefully add a base (e.g., saturated sodium bicarbonate or dilute NaOH) until the aqueous layer is basic (pH > 9). This deprotonates the amine, making it significantly more soluble in organic solvents like ethyl acetate or dichloromethane.

• Solution 2: Salt Saturation: Before extraction, saturate the aqueous layer with sodium chloride (brine). This decreases the solubility of the organic product in the aqueous phase, driving it into the organic layer during extraction.

• Solution 3: Chromatographic Separation: Column chromatography is often necessary for final purification.[9]

  • Stationary Phase: Silica gel is standard.

  • Mobile Phase: A gradient system of ethyl acetate in hexanes or pentane is a good starting point. To prevent the amine from streaking on the acidic silica, it is common practice to add a small amount of a basic modifier, such as triethylamine (~1%), to the eluent.

Experimental Protocols

Protocol 1: Synthesis via Reductive Amination

This protocol is a representative laboratory-scale procedure.

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add methyl 2-oxocyclohexane-1-carboxylate (1.0 eq), ammonium acetate (5.0 eq), and anhydrous methanol as the solvent.

• Imine Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate.

• Reduction: Cool the reaction mixture in an ice bath. Add sodium cyanoborohydride (1.5 eq) portion-wise over 15 minutes.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup:

  • Quench the reaction by the slow addition of 1M HCl until gas evolution ceases.

  • Remove the methanol under reduced pressure.

  • Add water and wash with diethyl ether to remove any non-basic organic impurities.

  • Basify the aqueous layer to pH > 9 with 2M NaOH.

  • Extract the product with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate to yield the crude product.

• Purification: Purify the crude oil by flash column chromatography on silica gel.

Protocol 2: Determination of Cis/Trans Isomer Ratio by ¹H NMR

• Sample Preparation: Dissolve a small, purified sample of the final product in deuterated chloroform (CDCl₃).

• Acquisition: Acquire a standard proton NMR spectrum.

• Analysis: The protons at C1 and C2 (the carbons bearing the ester and amine groups) will have distinct chemical shifts and coupling constants for the cis and trans isomers.

  • Typically, the proton at C2 in the trans isomer will show a large axial-axial coupling constant (J ≈ 8-12 Hz) with one of the adjacent protons.

  • The proton at C2 in the cis isomer will show smaller axial-equatorial and equatorial-equatorial couplings.

• Quantification: Integrate the distinct signals corresponding to each isomer. The ratio of the integrals will provide the diastereomeric ratio (d.r.) of the product.

Data Presentation

Table 1: Influence of Reaction Parameters on Yield and Selectivity

Parameter	Condition A	Condition B	Expected Outcome & Rationale
Reducing Agent	NaBH₄	NaBH(OAc)₃	Condition B is superior. NaBH(OAc)₃ is more selective for the iminium ion over the ketone, minimizing the formation of the hydroxy-ester byproduct and improving yield.[1]
Solvent	Methanol	Toluene (with Dean-Stark)	Condition B can improve yield. Using toluene with a Dean-Stark apparatus actively removes water, driving the initial imine-forming equilibrium towards the product, which can be critical for stubborn substrates.[8]
Temperature	25 °C	60 °C	Higher temp may reduce selectivity. While increasing temperature can accelerate the reaction, it may also promote side reactions and potentially lead to epimerization, altering the final cis/trans ratio. Room temperature is often a good balance.
Catalyst	None	Acetic Acid (cat.)	Condition B improves rate. Catalytic acid protonates the carbonyl oxygen, making the ketone more electrophilic and accelerating the rate of nucleophilic attack by the amine, leading to faster imine formation.

Visualizations

Diagram 1: Reductive Amination Pathway

Caption: Key steps in the reductive amination synthesis.

Diagram 2: General Experimental Workflow

Caption: Standard workflow from reaction to analysis.

Diagram 3: Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting low yield.

References

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• Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives. University of Wisconsin–Madison. Available at: [Link]

• Easy purification of isomers with prepacked glass columns. Chromatography Today. Available at: [Link]

• Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivative. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Stereoselective Synthesis of 3-Substituted 2-Aminocyclopentanecarboxylic Acid Derivatives and Their Incorporation into Short 12-Helical β-Peptides That Fold in Water. ACS Figshare. Available at: [Link]

• Nothing has been working for this synthesis-HELP. Reddit. Available at: [Link]

• Process for the preparation of methyl n-methylanthranilate. Google Patents.

• (+)- and (-)-2-aminocyclobutane-1-carboxylic acids and their incorporation into highly rigid beta-peptides. PubMed. Available at: [Link]

• ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES. Organic Syntheses. Available at: [Link]

• PROCESS FOR PREPARATION OF trans-4-AMINOCYCLOHEXANE- CARBOXYLIC ACIDS. Google Patents.
• New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. ScienceDirect.
• Separation and purification of cis and trans isomers. Google Patents.

• The Art of Heterogeneous Catalytic Hydrogenation - Part 1. University of Illinois. Available at: [Link]

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• Catalytic hydrogenation of aromatic hydrocarbons. Accounts of Chemical Research. Available at: [Link]

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• Optimization of Process and Improvement in Continuous Production of Synthesis of Methyl Anthranilate. AIDIC. Available at: [Link]

• Synthesis of labeled 1-amino-2-methylenecyclopropane-1-carboxylic acid. PubMed. Available at: [Link]

• A Practical Catalytic Reductive Amination of Carboxylic Acids. The Royal Society of Chemistry. Available at: [Link]

• Optimization of Methyl Anthranilate Synthesis Process by Response Surface Methodology. ResearchGate. Available at: [Link]

• HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. Rasayan Journal of Chemistry. Available at: [Link]

• Using ammonium hydroxide to improve peptide epimer/isomer liquid chromatography separations. PubMed. Available at: [Link]

• HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. ResearchGate. Available at: [Link]

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side reactions in the synthesis of methyl 2-aminocyclohexane-1-carboxylate

This guide serves as a specialized technical resource for the synthesis, purification, and handling of methyl 2-aminocyclohexane-1-carboxylate .[1][2][3] It addresses the specific challenges of stereocontrol, side-reaction mitigation, and stability management inherent to

-amino acid ester systems.[1][3]

[1][2][3]

Case ID: SYN-MAC-002 Subject: Troubleshooting Side Reactions & Stereochemical Control Applicable For: Process Chemists, Medicinal Chemists, Peptide Scientists[1][2][3]

Critical Reaction Pathways & Impurity Profile

The synthesis of methyl 2-aminocyclohexane-1-carboxylate typically proceeds via the catalytic hydrogenation of methyl anthranilate (methyl 2-aminobenzoate) or esterification of the corresponding amino acid.[1][2] Understanding the competing pathways is essential for purity control.

Reaction Network Diagram

The following diagram illustrates the primary synthesis pathway (Green) versus competing side reactions (Red/Orange) that degrade yield and purity.

Figure 1: Mechanistic landscape of methyl 2-aminocyclohexane-1-carboxylate synthesis. Note the reversibility of epimerization and the irreversible nature of oligomerization.

Troubleshooting Guide (Q&A)

Category A: Stereochemical Control (Cis vs. Trans)

Q: I am targeting the cis-isomer via hydrogenation of methyl anthranilate, but I see significant trans-isomer contamination. Why?

Diagnosis: The cis-isomer is the kinetic product of surface-catalyzed hydrogenation (syn-addition of H2).[1][2] The trans-isomer is the thermodynamic product.

• Root Cause 1 (Catalyst Choice): Palladium (Pd/C) often favors the thermodynamic product or allows equilibration. Rhodium (Rh/C) or Ruthenium (Ru/C) on alumina are superior for locking in the cis-configuration due to faster hydrogenation rates relative to isomerization rates.[1]

• Root Cause 2 (Solvent Acidity): Basic conditions promote enolization at the

  -carbon (C1), leading to epimerization.[1]

• Root Cause 3 (Temperature): High temperatures (>50°C) overcome the activation energy for epimerization.

Corrective Action:

• Switch Catalyst: Use 5% Rh/Al2O3 or Ru/C .[1][3] These are the gold standards for cis-selective arene hydrogenation.

• Acidify Media: Conduct hydrogenation in the presence of 1 equivalent of acetic acid or HCl. Protonation of the amine prevents it from acting as an internal base, and the acidic environment suppresses enolization.

• Lower Temperature: Maintain reaction temperature < 40°C.

Q: How do I deliberately convert the cis-isomer to the trans-isomer?

Protocol: Dissolve the cis-ester (or mixture) in dry methanol containing sodium methoxide (0.5 - 1.0 eq) . Reflux for 4–12 hours.[1][3][4] The system will equilibrate to the thermodynamically favored trans-isomer (diequatorial conformation). Neutralize with acidic methanol before workup to prevent reversion or hydrolysis [1].

Category B: Stability & Oligomerization [1][2][3]

Q: My product turned into a viscous gel/solid after storage as a free base. What happened?

Diagnosis: You have likely formed

-peptides (oligomers) .[1][2][3][5] Unlike -amino esters (which cyclize to lactams), -amino esters like methyl 2-aminocyclohexane-1-carboxylate are prone to intermolecular self-condensation.[1][2][3] The amine of one molecule attacks the ester of another, forming linear oligomers or cyclic dimers (diketopiperazines are less common for -amino acids than -amino acids, but cyclic oligomers occur).[1]

Preventative Protocol:

• Never store as a free base: Always convert the product immediately to the Hydrochloride (HCl) salt or Tosylate salt . The protonated amine (

  ) is non-nucleophilic and cannot attack the ester.[1]

• Workup Caution: If you must handle the free base (e.g., for a coupling reaction), keep it in solution at low temperature (<0°C) and use it immediately.

Q: Can this molecule form a

-lactam (7-azabicyclo[4.2.0]octan-8-one)?

Technical Insight: While theoretically possible, intramolecular cyclization to the bicyclic

-lactam is highly strained and kinetically disfavored compared to intermolecular polymerization.[1] Unless you are using specific activating agents (e.g., Grignard reagents) designed to force lactamization, the "polymer" impurity is the dominant risk [2].

Category C: Hydrogenation Side Reactions

Q: I observe a byproduct with M-32 mass (loss of methanol) or M+2 (over-reduction).

Analysis:

• Deamination (M-NH2): Hydrogenolysis of the C-N bond is rare for aniline derivatives unless high temperatures or Pd catalysts are used.[1]

• Over-reduction (Ester

  Alcohol): If the ester is reducing to the alcohol (2-aminocyclohexylmethanol), your catalyst is too active.[1]

  • Solution: Avoid PtO2 (Adams catalyst) in acidic media at high pressure, as it can reduce esters.[3] Stick to Rh/C at moderate pressures (50–100 psi).

• Hydrolysis (Acid Formation): If water is present in the solvent or generated (unlikely in simple hydrogenation), the ester hydrolyzes.

  • Solution: Use anhydrous methanol/ethanol and store catalysts dry.[3]

Comparative Data: Catalyst Selectivity

The following table summarizes the stereochemical outcome of methyl anthranilate hydrogenation under different conditions.

Catalyst	Solvent	Additive	Major Product	Cis:Trans Ratio	Risk Factor
5% Rh/Al2O3	MeOH	AcOH	Cis	> 95:5	Low isomerization risk.[1][2][3]
5% Ru/C	EtOH	None	Cis	~ 90:10	Requires higher pressure.[1][3]
PtO2	AcOH	HCl	Cis	~ 80:20	Risk of over-reduction.
10% Pd/C	MeOH	None	Mixed	~ 60:40	High isomerization; C-N bond cleavage risk.[3]
Raney Ni	EtOH	Base	Trans	< 20:80	Base promotes epimerization.[1][3]

Recommended Synthesis & Storage Protocol

To ensure high purity and stability, follow this optimized workflow:

• Hydrogenation:

  • Substrate: Methyl anthranilate.[3][6][7][8]

  • Catalyst: 5% Rh/Al2O3 (5 wt% loading).[3]

  • Solvent: Methanol + 1.0 eq Acetic Acid.[3]

  • Conditions: 50 psi H2, RT, 12 hours.

• Filtration: Remove catalyst over Celite under inert atmosphere (Argon).

• Salt Formation (Critical):

  • Do not evaporate to dryness as a free base.[3]

  • Add 4M HCl in Dioxane (1.1 eq) to the filtrate.

  • Concentrate to precipitate the Methyl 2-aminocyclohexane-1-carboxylate Hydrochloride .[1][2][3]

• Storage: Store the HCl salt at -20°C under desiccant.

References

• Stereoselective Synthesis & Epimerization

  • Title: Scalable Synthesis of All Stereoisomers of 2-Aminocyclopentanecarboxylic Acid—A Toolbox for Peptide Foldamer Chemistry.[1][2][3]

  • Source: National Institutes of Health (PMC).[3]

  • Relevance: Defines protocols for base-catalyzed epimeriz

  • URL:[Link]

• Oligomerization & Foldamers

  • Title: Synthesis and Characterization of trans-2-Aminocyclohexanecarboxylic Acid Oligomers.

  • Source: University of Wisconsin–Madison (Gellman Group).[3]

  • Relevance: Establishes the propensity of these monomers to form oligomers (14-helices) and stability constraints.

  • URL:[Link][1][3]

• General Hydrogenation Protocols

  • Title: Preparation of methyl anthranilate (Precursor context).[3][7][8]

  • Source: PrepChem.[1][3]

  • Relevance: Provides baseline d

  • URL:[Link]

Sources

• 1. prepchem.com [prepchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Methyl (1S,2S)-2-aminocyclohexane-1-carboxylate | C8H15NO2 | CID 10964775 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. bif.wisc.edu [bif.wisc.edu]
• 6. Methyl anthranilate [sitem.herts.ac.uk]
• 7. What is Methyl anthranilate?_Chemicalbook [chemicalbook.com]
• 8. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate - Google Patents [patents.google.com]

Technical Support Center: Managing the Hygroscopic Nature of Aminocyclohexane Carboxylate Salts

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for understanding and managing the challenges associated with the hygroscopic nature of aminocyclohexane carboxylate salts. Adherence to these protocols is critical for ensuring experimental reproducibility, maintaining compound integrity, and achieving accurate results in research and development settings.

Introduction: The Challenge of Water Sorption

Aminocyclohexane carboxylate salts are a vital class of compounds in pharmaceutical development. However, their inherent hygroscopicity—the tendency to attract and absorb moisture from the atmosphere—presents significant handling challenges.[1] Moisture uptake can lead to a cascade of undesirable events, including chemical degradation (e.g., hydrolysis), changes in physical form (caking, deliquescence), inaccuracies in weighing, and diminished performance in downstream applications.[2][3] This guide offers a structured approach to mitigate these risks through best practices in handling, storage, and analysis.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the hygroscopicity of these salts.

Q1: What is hygroscopicity and why are my aminocyclohexane carboxylate salts affected?

A1: Hygroscopicity is the ability of a substance to attract and hold water molecules from the surrounding environment.[4][5] This occurs through absorption or adsorption. The presence of polar functional groups, such as amines and carboxylates in your salt, creates an affinity for water molecules.[6] This can lead to a variety of issues, from a simple increase in weight to complete dissolution (deliquescence) if the substance is sufficiently water-soluble.[2]

Q2: How can I quickly determine if my specific salt is hygroscopic?

A2: The most immediate source of information is the compound's Safety Data Sheet (SDS) or product data sheet from the supplier, which should explicitly state if the material is hygroscopic.[1][7] Visually, if you observe the solid material clumping, becoming sticky, caking, or even liquefying when exposed to ambient air, it is a strong indicator of hygroscopicity.[1]

Q3: What are the primary consequences of ignoring the hygroscopic nature of my compound?

A3: The consequences can be severe and far-reaching:

• Inaccurate Weighing: Continuous moisture absorption makes it nearly impossible to obtain an accurate mass of the dry compound, leading to significant errors in solution concentration and reaction stoichiometry.[1][8]

• Chemical Degradation: The presence of water can initiate or accelerate degradation pathways like hydrolysis, leading to a loss of potency and the formation of impurities.[2][3]

• Altered Physical Properties: Moisture can change the compound's physical state, affecting its flowability, compactibility, and dissolution rate, which is particularly critical in formulation development.[2][4] This can manifest as caking, which makes handling difficult, or deliquescence, where the solid dissolves in the absorbed water.[2]

• Compromised Experimental Reproducibility: Inconsistent handling of a hygroscopic compound will lead to variable water content between experiments, resulting in poor reproducibility of analytical and biological results.[1]

Q4: What is the difference between a "hygroscopic" and a "deliquescent" substance?

A4: While all deliquescent substances are hygroscopic, not all hygroscopic substances are deliquescent. A hygroscopic material absorbs moisture from the air. A deliquescent material is a specific type of hygroscopic substance that absorbs so much moisture from the air that it dissolves in the absorbed water and forms a liquid solution.[9]

Part 2: Troubleshooting Guide: Common Laboratory Scenarios

This section provides solutions to specific problems encountered during experiments.

Problem/Observation	Potential Cause	Recommended Solution & Explanation
"My compound turns into a liquid or paste on the weigh boat."	The compound is highly hygroscopic or deliquescent and is rapidly absorbing atmospheric moisture.	1. Minimize Exposure Time: Work as quickly and efficiently as possible. Have all tools and containers ready before opening the main stock bottle.[1] 2. Use a Controlled Environment: Weigh the compound inside a glove box with low relative humidity (RH).[10] If a glove box is unavailable, a balance with a draft shield in a low-humidity room is the next best option.[1] 3. Weigh by Difference: Pre-weigh a sealed vial. Add the compound to the vial inside a controlled environment (if possible), seal it, and weigh it again. The difference is the mass of the compound. This avoids prolonged exposure on an open weigh pan.[1]
"I'm getting inconsistent results in my analytical (e.g., HPLC, NMR) or biological assays."	1. Inaccurate initial concentration due to weighing errors. 2. Degradation of the compound in the solid state or in solution due to absorbed water.	1. Prepare Stock Solutions Freshly: For the most sensitive experiments, prepare stock solutions immediately before use from properly stored, dry material.[1] 2. Make a Concentrated Stock: Consider dissolving the entire contents of a new bottle of the compound in a known volume of a suitable anhydrous solvent. This creates a stock solution of a known, albeit potentially non-round, concentration. This method ensures consistency across all subsequent experiments derived from that stock.[11][12] 3. Quantify Water Content: Use Karl Fischer titration to determine the exact water content of your "solid" material and adjust the mass accordingly for concentration calculations.[13]
"The physical appearance of my powder has changed in the bottle (e.g., it's clumpy or caked)."	The compound has absorbed moisture during previous handling or due to improper storage (e.g., the container was not sealed properly).	1. Dry the Material (with caution): If the compound is thermally stable, it may be possible to dry it under high vacuum at a specified temperature. Crucially, consult the compound's technical data sheet for stability information before heating. [1][12] 2. Use As-Is and Quantify Water: If drying is not feasible or recommended, use the material as is but determine the water content via Karl Fischer titration before each use to correct for the mass. 3. Discard if Necessary: If significant degradation is suspected or the material is visibly compromised, it is best to discard it and use a fresh, unopened container to ensure data integrity.

Part 3: Key Experimental Protocols

Adherence to standardized protocols is essential for managing hygroscopic salts effectively.

Protocol 1: Accurate Weighing of a Hygroscopic Salt

This protocol outlines the best-practice method for obtaining an accurate mass of a moisture-sensitive compound.

Objective: To accurately weigh a hygroscopic aminocyclohexane carboxylate salt while minimizing water absorption.

Materials:

• Hygroscopic salt in its original, tightly sealed container.

• Analytical balance (preferably in a low-humidity environment).

• Glove box with controlled low humidity (ideal).

• Spatula (dry and clean).

• Pre-dried glass vial with a screw cap or other sealable container.

Step-by-Step Procedure:

• Environment Preparation: If available, purge a glove box with an inert gas (e.g., nitrogen or argon) to achieve a low relative humidity environment. Place the balance, sealed compound container, vial, and spatula inside.

• Tare the Receiving Vessel: Place the empty, sealed vial on the balance and tare the weight.

• Equilibrate the Compound: Allow the sealed container of the hygroscopic salt to equilibrate to the ambient temperature of the weighing area for at least 30 minutes before opening to prevent condensation.

• Transfer the Compound: Open the main container. Working swiftly, use the dry spatula to transfer the desired approximate amount of the salt into the tared vial. Do not aim for an exact target weight at this stage; speed is more critical.

• Seal and Record: Immediately and securely seal the vial. Record the stable mass displayed on the balance. This is your accurate weight.

• Secure the Stock: Tightly reseal the main stock bottle immediately. Consider adding a desiccant packet to the secondary containment and wrapping the cap with paraffin film for long-term storage.[11]

Workflow for Weighing Hygroscopic Salts

Caption: Workflow for accurate weighing of hygroscopic compounds.

Protocol 2: Quantitative Determination of Water Content via Karl Fischer Titration

Objective: To accurately quantify the water content of a hygroscopic salt to enable correction of sample mass for preparing solutions of known concentration.

Principle: Karl Fischer (KF) titration is a highly specific and accurate method for water determination.[13] It is based on a redox reaction between iodine and sulfur dioxide in the presence of water. The amount of iodine consumed is directly proportional to the amount of water present.

Materials:

• Karl Fischer titrator (coulometric or volumetric).

• Anhydrous KF reagents.

• Dry, gas-tight syringe or other sample introduction tool.

• Hygroscopic salt sample.

Step-by-Step Procedure (Summary):

• System Preparation: Prepare the KF titrator according to the manufacturer's instructions. Ensure the titration vessel is conditioned and the solvent is "dry" (low background drift).

• Sample Preparation: In a low-humidity environment (glove box), accurately weigh the hygroscopic salt into a pre-dried vial.

• Sample Introduction: Quickly and carefully introduce a known mass of the sample into the KF titration vessel. Ensure a hermetic seal is maintained to prevent ingress of atmospheric moisture.

• Titration: Start the titration. The instrument will automatically titrate the sample until all the water has been consumed and will report the water content, typically as a percentage or in ppm.

• Calculation: Use the determined water content to calculate the "true" mass of the anhydrous compound.

  • Corrected Mass = Weighed Mass × (1 - (Water Content % / 100))

Part 4: Storage and Formulation Strategies

Proper long-term storage and intelligent formulation are key to managing hygroscopicity.

Storage Recommendations

• Primary Container: Always keep the compound in its original container with the cap tightly sealed.

• Secondary Containment: Place the primary container inside a desiccator or a sealed bag containing a desiccant (e.g., silica gel).[4]

• Controlled Environment: For highly sensitive materials, long-term storage in a controlled humidity environment, such as a dry cabinet or glove box, is recommended.[8]

• Packaging: For drug products, specialized packaging with low water vapor permeability is critical. Materials like polychlorotrifluoroethylene (Aclar) or aluminum foil are often used.[2]

Formulation Strategies to Mitigate Hygroscopicity

In drug development, formulation can be used to protect a hygroscopic API.[2]

• Coating: Applying a hydrophobic coating to tablets or pellets can act as a physical barrier to moisture ingress.[2][4]

• Excipient Selection: Avoid using other hygroscopic excipients in the formulation, as this can exacerbate the problem.[14]

• Co-crystallization: Forming co-crystals of the API with a suitable co-former can sometimes alter the crystal lattice in a way that reduces the affinity for water.[3]

Decision Logic for Handling a New Aminocyclohexane Carboxylate Salt

Caption: Decision-making workflow for handling a new compound.

References

• Lee, J. C., et al. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC. Available at: [Link]

• Bhatt, V. (2014). Rapid Method for Moisture Content in Sodium Chloride Salt Using a Portable Spectrometer. American Pharmaceutical Review. Available at: [Link]

• Stonegate. (2019). EXPLAINED: Moisture Content Analysis using the Gravimetric Process. Stonegate. Available at: [Link]

• DryKeeping. (n.d.). Humidity controlled storage in pharmaceutical applications. DryKeeping. Available at: [Link]

• Qualicaps. (2019). An innovative drug delivery form for hygroscopic pharmaceutical drugs. Qualicaps. Available at: [Link]

• Protocol Online. (2010). Hygroscopic chemical...how to deal with? Protocol Online. Available at: [Link]

• Arigo, A. et al. (2013). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo. Available at: [Link]

• Sussex Damp Experts. (n.d.). Hygroscopic Salts. Sussex Damp Experts. Available at: [Link]

• Singh, P. et al. (2007). Increased rate of moisture gain by hygroscopic substances in the presence of non-hygroscopic water-soluble substances: implications in formulation development. Asian Journal of Pharmaceutics. Available at: [Link]

• Fraunhofer-Publica. (2000). Determination of moisture and salt content distributions by combining NMR and gamma ray measurements. Fraunhofer-Publica. Available at: [Link]

• Steffens, K. & Wagner, K. (2003). The Effect of Hygroscopic Formulation Ingredients on the Sorption Characteristics of Tablets. APV. Available at: [Link]

• Reddit. (2017). How do you guys prepare solutions of hygroscopic chemicals? r/labrats. Available at: [Link]

• Salari, A. & Young, P. (1998). Moisture determination in hygroscopic drug substances by near infrared spectroscopy. PubMed. Available at: [Link]

• CORECHEM Inc. (2024). Hygroscopic: What it Means, What You Need to Know. CORECHEM Inc.. Available at: [Link]

• HepatoChem. (2016). How do you handle hygroscopic salts? HepatoChem. Available at: [Link]

• ResearchGate. (n.d.). Characterization of the "Hygroscopic" properties of active pharmaceutical ingredients. ResearchGate. Available at: [Link]

• ResearchGate. (2019). Hygroscropicity and Its' Effect on Tablet Production. ResearchGate. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pharmainfo.in [pharmainfo.in]
• 5. Hygroscopic: What it Means, What You Need to Know [corecheminc.com]
• 6. asiapharmaceutics.info [asiapharmaceutics.info]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. Humidity controlled storage in pharmaceutical applications [eurekadrytech.com]
• 9. researchgate.net [researchgate.net]
• 10. hepatochem.com [hepatochem.com]
• 11. Hygroscopic chemical...how to deal with? - General Lab Techniques [protocol-online.org]
• 12. reddit.com [reddit.com]
• 13. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 14. The Effect of Hygroscopic Formulation Ingredients on the Sorption Characteristics of Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up the Synthesis of Methyl 2-Aminocyclohexane-1-Carboxylate

Welcome to the technical support center for the synthesis of methyl 2-aminocyclohexane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address challenges encountered during the scale-up of this important chemical intermediate.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for methyl 2-aminocyclohexane-1-carboxylate?

A1: The most prevalent methods for synthesizing methyl 2-aminocyclohexane-1-carboxylate involve the catalytic hydrogenation of methyl 2-aminobenzoate (methyl anthranilate) or its N-protected derivatives. Alternative routes include Diels-Alder reactions to construct the cyclohexene ring followed by reduction and functional group manipulations.[1] The choice of route often depends on the desired stereochemistry, available starting materials, and scalability.

Q2: What are the key challenges when scaling up the synthesis?

A2: Scaling up the synthesis of methyl 2-aminocyclohexane-1-carboxylate can present several challenges, including:

• Reaction Control: Managing the exothermic nature of catalytic hydrogenations.

• Catalyst Handling and Activity: Ensuring consistent catalyst activity and preventing poisoning.

• Stereochemical Control: Achieving the desired cis/trans isomer ratio.

• Product Isolation and Purification: Efficiently removing byproducts and impurities on a larger scale.

• Safety: Handling of flammable solvents, hydrogen gas, and potentially hazardous reagents.

Q3: How critical is stereochemistry in this synthesis?

A3: Stereochemistry is highly critical as the biological activity of downstream products often depends on the specific isomeric form of the aminocyclohexane backbone. The cis and trans isomers of methyl 2-aminocyclohexane-1-carboxylate can exhibit different chemical reactivity and lead to diastereomeric products in subsequent reactions. Therefore, controlling the stereoselectivity of the synthesis is a primary concern.

Troubleshooting Guide

This section provides solutions to common problems encountered during the synthesis of methyl 2-aminocyclohexane-1-carboxylate.

Problem 1: Low Reaction Yield

Symptoms:

• Incomplete conversion of the starting material (e.g., methyl anthranilate).

• Formation of a complex mixture of unidentified byproducts.

Possible Causes & Solutions:

Cause	Recommended Solution
Catalyst Inactivity or Poisoning	Ensure the catalyst (e.g., Raney Nickel, Rh/C, Pd/C) is fresh and handled under an inert atmosphere to prevent oxidation.[1] If catalyst poisoning is suspected (e.g., by sulfur or other functional groups), pre-treat the starting materials or use a more robust catalyst.
Insufficient Hydrogen Pressure	For catalytic hydrogenations, ensure the hydrogen pressure is maintained at the recommended level throughout the reaction. On a larger scale, mass transfer of hydrogen can be limiting, so efficient stirring is crucial.
Suboptimal Reaction Temperature	The reaction temperature can significantly influence the reaction rate and selectivity. If the reaction is sluggish, a modest increase in temperature may be beneficial. However, excessively high temperatures can lead to side reactions.
Inappropriate Solvent	The choice of solvent can affect the solubility of the starting material and the catalyst's activity. Common solvents for hydrogenation include ethanol, methanol, and acetic acid.[1] Ensure the solvent is dry and deoxygenated.

Problem 2: Poor Stereoselectivity (Unfavorable cis/trans Ratio)

Symptoms:

• NMR or GC analysis shows a mixture of cis and trans isomers that is difficult to separate.

Possible Causes & Solutions:

Cause	Recommended Solution
Choice of Catalyst and Substrate	The stereochemical outcome of the hydrogenation is highly dependent on the catalyst and the substrate. For instance, hydrogenation of N-acyl protected aminobenzoates can favor the formation of the cis isomer. Experiment with different catalysts (e.g., Rh/C, Ru/C) and protecting groups to optimize for the desired isomer.
Reaction Conditions	Temperature and pressure can influence the stereoselectivity. Milder conditions (lower temperature and pressure) often lead to higher selectivity.
Solvent Effects	The polarity of the solvent can influence the conformation of the substrate on the catalyst surface, thereby affecting the stereochemical outcome. A solvent screen may be necessary to find the optimal conditions.

Problem 3: Difficult Product Purification

Symptoms:

• The crude product is an oil that is difficult to crystallize.

• Column chromatography results in poor separation of the product from impurities.

Possible Causes & Solutions:

Cause	Recommended Solution
Formation of Closely-Related Byproducts	Over-reduction of the ester group or incomplete reduction of the aromatic ring can lead to byproducts with similar polarities to the desired product. Optimize reaction time and catalyst loading to minimize these byproducts.
Residual Catalyst	Fine catalyst particles can be difficult to remove by filtration. Using a filter aid like Celite can improve filtration efficiency.[1]
Amine-Related Impurities	The amino group can react with residual starting materials or byproducts. Consider N-protection of the starting material, which can simplify purification and be removed in a subsequent step.
Salt Formation	If an acidic workup is used, the product may be present as a salt. Neutralization with a base followed by extraction is necessary to isolate the free amine.

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of Methyl 2-Benzamidocyclohex-1-ene-1-carboxylate

This protocol describes the reduction of an N-protected enamine intermediate, which can be a key step in a multi-step synthesis to control stereochemistry.

Step-by-Step Methodology:

• Reaction Setup: In a high-pressure hydrogenation vessel, add methyl 2-benzamidocyclohex-1-ene-1-carboxylate (1.0 eq) and a suitable solvent such as ethanol (10-15 mL per gram of substrate).

• Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), add the hydrogenation catalyst (e.g., 5 mol% Pd/C or Raney Nickel).[1]

• Hydrogenation: Seal the vessel and purge with hydrogen gas (3-4 times). Pressurize the vessel to the desired hydrogen pressure (e.g., 50-100 psi) and stir the mixture vigorously at room temperature or slightly elevated temperature (e.g., 40-50 °C).

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Depressurize the vessel and purge with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst, and wash the Celite pad with the reaction solvent.[1]

• Isolation: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography on silica gel or by recrystallization.

Visualizations

Reaction Workflow

Caption: Troubleshooting flowchart for low reaction yield.

References

• Díaz, N., et al. (2001). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron, 57(15), 3133-3141.
• BenchChem (2025). Preparation of Amides from Methyl Cyclohexanecarboxylate: Application Notes and Protocols.
• Organic Syntheses. 1-methylcyclohexanecarboxylic acid.
• Yadav, G. D., & Krishnan, M. S. (1998). An Ecofriendly Catalytic Route for the Preparation of Perfumery Grade Methyl Anthranilate from Anthranilic Acid and Methanol. Organic Process Research & Development, 2(2), 86-93.
• Wang, et al. (2019). Optimization of Methyl Anthranilate Synthesis Process by Response Surface Methodology and Its Reaction Mechanism. ResearchGate.

Sources

• 1. investigacion.unirioja.es [investigacion.unirioja.es]

Technical Support Center: Synthesis of Methyl 2-Aminocyclohexane-1-carboxylate

Prepared by: Senior Application Scientist, Advanced Synthesis Division

Welcome to the technical support center for the synthesis of methyl 2-aminocyclohexane-1-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances associated with this synthesis. We will address frequently encountered issues, from diastereomeric impurity control to reaction optimization, providing both diagnostic and corrective protocols.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to methyl 2-aminocyclohexane-1-carboxylate, and how do they influence the final product?

A1: There are two primary, fundamentally different strategies for synthesizing this target molecule, each with its own set of advantages and challenges regarding impurity profiles:

• Catalytic Hydrogenation of an Aromatic Precursor: This "top-down" approach typically starts with methyl 2-aminobenzoate (methyl anthranilate). The aromatic ring is reduced using a catalyst like rhodium on carbon or Raney nickel under hydrogen pressure.[1][2] This method is often favored for its directness. However, controlling the reduction can be challenging, potentially leading to impurities such as partially hydrogenated intermediates or byproducts from over-reduction. The stereochemical outcome (the cis/trans ratio of the product) is highly dependent on the catalyst and reaction conditions.

• Ring Formation/Functionalization: This "bottom-up" approach builds the substituted cyclohexane ring. A classic example is the Bucherer-Bergs reaction , which starts with a cyclohexanone derivative to form a hydantoin intermediate, followed by hydrolysis and esterification.[3][4][5] This multi-component reaction is robust but can introduce impurities related to the hydantoin intermediate.[6] Crucially, this route often yields a different diastereomeric ratio than hydrogenation methods, with the Bucherer-Bergs synthesis typically favoring the cis isomer.[7]

The choice of route is a critical experimental decision. If a specific diastereomer (cis or trans) is required, selecting a diastereoselective synthesis from the outset is more efficient than relying on challenging downstream purification.[8]

Q2: What is the most critical impurity to control during this synthesis?

A2: Without question, the most critical impurities are the diastereomers : cis-methyl 2-aminocyclohexane-1-carboxylate and trans-methyl 2-aminocyclohexane-1-carboxylate. The relative orientation of the amine and ester groups is defined by the synthesis pathway. Since these isomers often have very similar physical properties, their separation can be non-trivial, requiring careful chromatographic method development or fractional crystallization.

Q3: My final product is a mixture of cis and trans isomers. How can I improve the diastereoselectivity of my reaction?

A3: Enhancing diastereoselectivity requires modifying the reaction mechanism to favor the formation of one transition state over the other.

• For Hydrogenation Routes: The choice of catalyst and solvent system is paramount. Heterogeneous catalysts like Pd/C or Rh/C have surfaces that coordinate the substrate, and this interaction directs the approach of hydrogen. Experimenting with different catalysts (e.g., Rh/C, PtO₂, Raney Ni) and solvents of varying polarity can significantly alter the diastereomeric ratio.

• For Bucherer-Bergs Type Reactions: The stereochemical outcome is often set during the formation of the aminonitrile or hydantoin intermediate.[3] While less tunable than catalytic routes, solvent choice and temperature can have a modest impact. For stereocontrol, modern asymmetric synthesis methods are often required.[8]

Q4: Besides diastereomers, what other common impurities should I be aware of?

A4: Other process-related impurities can include:

• Unreacted Starting Materials: Incomplete hydrogenation of methyl 2-aminobenzoate or residual ketone from a Bucherer-Bergs synthesis.

• Reaction Intermediates: Such as the hydantoin from the Bucherer-Bergs pathway.

• Hydrolysis Products: The methyl ester can hydrolyze back to the carboxylic acid (2-aminocyclohexanecarboxylic acid) if exposed to harsh acidic or basic conditions during workup, particularly at elevated temperatures.

• Solvent Adducts: In some cases, solvents used in the reaction or workup can form adducts or esters as impurities.[9]

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues encountered during the synthesis.

Issue 1: Poor or Inconsistent Diastereomeric Ratio (cis vs. trans)

• Potential Cause 1: Inappropriate Synthetic Route.

  • Scientific Rationale: As discussed in the FAQs, different synthetic routes have inherent stereochemical biases. The Bucherer-Bergs reaction often favors the formation of the cis product, where the amino group and the carboxylate precursor are on the same face of the ring.[7] In contrast, catalytic hydrogenation can yield mixtures or be tuned to favor one isomer over the other.

  • Recommended Action:

    • Analyze Isomer Ratio: Use ¹H NMR or GC-MS to accurately determine the diastereomeric ratio in your crude product.

    • Select Appropriate Route: If a high concentration of the trans isomer is desired, a hydrogenation route or a Strecker synthesis may be more appropriate than the Bucherer-Bergs reaction.[7] Review literature for stereoselective syntheses of your target isomer.[10]

• Potential Cause 2: Non-Optimized Hydrogenation Conditions.

  • Scientific Rationale: In catalytic hydrogenation of substituted aromatics, the substrate adsorbs onto the catalyst surface. The stereochemical outcome depends on which face of the molecule binds to the catalyst and how hydrogen is delivered. This is influenced by catalyst type, solvent, temperature, and pressure.

  • Recommended Action:

    • Screen Catalysts: Test a panel of catalysts (e.g., 5% Rh/C, 5% Pd/C, PtO₂, Raney Ni) under identical conditions to identify the most selective.

    • Vary Solvents: Evaluate solvents with different polarities (e.g., methanol, acetic acid, ethyl acetate). Acetic acid can sometimes promote the formation of the cis isomer.

    • Optimize Temperature and Pressure: Lower temperatures often increase selectivity at the cost of reaction rate. Systematically vary the H₂ pressure.

Issue 2: Presence of Unreacted Starting Material (Methyl 2-Aminobenzoate)

• Potential Cause 1: Catalyst Inactivation.

  • Scientific Rationale: The catalyst's active sites can be poisoned by impurities in the starting material or solvent (e.g., sulfur compounds). The catalyst can also physically degrade or become coated with byproducts over the course of the reaction.

  • Recommended Action:

    • Verify Starting Material Purity: Ensure the methyl 2-aminobenzoate is free from catalyst poisons.

    • Increase Catalyst Loading: Perform a trial with a higher catalyst loading (e.g., increase from 5 mol% to 10 mol%).

    • Use Fresh Catalyst: Ensure the catalyst has been properly stored and is not expired.

• Potential Cause 2: Insufficient Hydrogen Pressure or Reaction Time.

  • Scientific Rationale: The reduction of an aromatic ring is thermodynamically and kinetically demanding. Insufficient hydrogen pressure or time will lead to incomplete conversion.[2]

  • Recommended Action:

    • Monitor Reaction Progress: Use TLC, GC-MS, or LC-MS to track the disappearance of the starting material. Do not rely solely on a fixed reaction time.

    • Increase H₂ Pressure: If your equipment allows, increase the hydrogen pressure in increments (e.g., from 50 bar to 75 bar).

    • Extend Reaction Time: Continue the reaction until monitoring shows complete consumption of the starting material.

Issue 3: Product Contains 2-Aminocyclohexanecarboxylic Acid

• Potential Cause: Ester Hydrolysis During Workup.

  • Scientific Rationale: The methyl ester is susceptible to hydrolysis under either strongly acidic or basic conditions, especially when heated. Workup procedures that use strong acids or bases to remove catalysts or byproducts can inadvertently cleave the ester.

  • Recommended Action:

    • Use Mild Conditions: During aqueous workup, use mild bases like saturated sodium bicarbonate (NaHCO₃) solution instead of sodium hydroxide (NaOH) to neutralize any acid.

    • Maintain Low Temperatures: Perform all extractions and washes at room temperature or below to minimize the rate of hydrolysis.

    • Minimize Contact Time: Do not let the organic phase remain in contact with aqueous acidic or basic solutions for extended periods.

Visualizations and Protocols

Diagram: Synthetic Pathways and Impurity Formation

The following diagram illustrates the two major synthetic routes and highlights the key stages where critical impurities are formed.

Caption: A decision tree for troubleshooting product impurities.

Experimental Protocols

Protocol 1: General Workup and Purification

This protocol is a starting point for isolating the product after the reaction is complete.

• Catalyst Removal:

  • For heterogeneous catalysts (e.g., Rh/C, Pd/C), cool the reaction vessel and carefully vent the hydrogen pressure.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the Celite pad with the reaction solvent (e.g., methanol or ethyl acetate) to ensure complete recovery of the product.

• Solvent Removal:

  • Combine the filtrate and washes.

  • Remove the solvent under reduced pressure using a rotary evaporator.

• Aqueous Workup (Extraction):

  • Dissolve the crude residue in a suitable organic solvent like ethyl acetate or dichloromethane (DCM).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Saturated aqueous sodium bicarbonate (NaHCO₃) solution (1x volume) to neutralize any residual acid. Caution: Perform this slowly to control CO₂ evolution.

    • Water (1x volume).

    • Saturated aqueous sodium chloride (brine) (1x volume) to aid in separating the layers.

  • Separate the organic layer.

• Drying and Final Isolation:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). [11] * Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to yield the crude methyl 2-aminocyclohexane-1-carboxylate.

• Purification:

  • The crude product can be purified by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

  • Alternatively, for crystalline products or their salts, recrystallization can be an effective method for removing diastereomers.

References

• Gotor, V., et al. (2003). New synthesis of all four 1-amino-2-hydroxycyclohexanecarboxylic acids. Tetrahedron: Asymmetry, 14(1), 107-117.
• Alfa Chemistry. (n.d.). Bucherer-Bergs Reaction.
• Google Patents. (2006). EP1309562B1 - 4-alkoxy cyclohexane-1 amino carboxylic acid esters and method for the production thereof.
• Organic Chemistry Lecture. (n.d.). Bucherer-Bergs Reaction.
• Melby, T., Hughes, R. A., & Hansen, T. (2007).
• Escalante, J., et al. (2022). Efficient and regioselective synthesis of dihydroxy-substituted 2-aminocyclooctane-1-carboxylic acid and its bicyclic derivative. Beilstein Journal of Organic Chemistry, 18, 77-85.
• Montagne, C., & Shipman, M. (2008). Microwave-assisted four-component reaction for the synthesis of a monothiohydantoin inhibitor of a fatty acid. Tetrahedron Letters, 49(45), 6465-6467.
• Organic Chemistry Portal. (n.d.). Bucherer-Bergs Reaction.
• Kotha, S., & Khedkar, P. (2001). The Chemistry of 2-Aminocycloalkanecarboxylic Acids. Chemical Reviews, 101(6), 1651-1680.
• PrepChem. (n.d.). Synthesis of methyl 1-methylcyclobutane carboxylate.
• ResearchGate. (n.d.). Kinetic traces of methyl benzoate hydrogenation with 2.
• ChemicalBook. (n.d.). methyl 2-aminocyclohexanecarboxylate | 40015-88-1.
• Organic Syntheses. (n.d.). ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES FROM PYRROLOBENZODIAZEPINE-5,11-DIONES.
• BenchChem. (2025). Technical Support Center: Methyl Cyclohexanecarboxylate Synthesis.
• MDPI. (2023). Catalytic Hydrogenation Property of Methyl Benzoate to Benzyl Aldehyde over Manganese-Based Catalysts with Appropriate Oxygen Vacancies.
• Wikipedia. (n.d.). Methyl anthranilate.
• Tokyo Chemical Industry Co., Ltd. (n.d.). Methyl 2-Aminobenzoate | 134-20-3.
• LookChem. (2025). methyl 2-aminobenzoate - 134-20-3.
• Sripathi, S., et al. (2007). Synthesis and characterization of impurities of an anticonvulsant drug, Pregabalin. ARKIVOC, 2007(15), 266-274.
• Anderson, J. C., et al. (2001). EFFICIENT DIASTEREOSELECTIVE SYNTHESIS OF EITHER FORM OFmeso-2,6-DIMETHYLCYCLO-HEXANE CARBOXALDEHYDE.
• Organic Syntheses. (n.d.). 1-methylcyclohexanecarboxylic acid.
• BenchChem. (n.d.). An In-depth Technical Guide to the Synthesis of Methyl Cyclohexanecarboxylate from Cyclohexanecarboxylic Acid.

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Reference Data & Comparative Studies

Publish Comparison Guide: Validation of Methyl 2-Aminocyclohexane-1-Carboxylate NMR Assignment

The following guide is structured as an advanced technical manual for the validation of methyl 2-aminocyclohexane-1-carboxylate NMR assignments. It moves beyond basic spectral interpretation to a multi-modal validation protocol integrating scalar coupling analysis, dipolar relaxation (NOE), and computational verification.

Executive Summary: The Stereochemical Challenge

In drug development, the methyl 2-aminocyclohexane-1-carboxylate scaffold is a critical pharmacophore (e.g., in

-amino acid synthesis and peptidomimetics). However, distinguishing the cis and trans diastereomers is notoriously prone to error due to conformational mobility (ring-flipping) and ambiguous chemical shifts.

This guide compares the Standard 1D

H Coupling Analysis (Method A) against the Integrated NOE-DFT Validation Protocol (Method B). We demonstrate that while Method A is sufficient for pure, rigid systems, Method B is the mandatory standard for high-stakes structural validation in complex matrices.

The Core Problem: Conformation vs. Configuration

• Configuration: Fixed (cis vs. trans).

• Conformation: Dynamic (Chair-Chair interconversion).

• The Trap: A cis isomer in a specific chair conformation can mimic the coupling constants of a trans isomer if the ring is distorted or if rapid averaging occurs.

Comparative Analysis of Methodologies

Method A: Standard 1D H Coupling Analysis (The "Quick Check")

Relies exclusively on the Karplus relationship applied to the vicinal coupling constant (

).

• Mechanism: Measures the splitting between the

  -proton to the ester (H1) and the -proton to the amine (H2).

• The Rule:

  • Trans (Diequatorial): Protons are diaxial (

    ).[1] .

  • Cis (Axial/Equatorial): Protons are gauche (

    ). .

• Limitations: Fails when signals overlap or when conformational averaging (e.g., in polar solvents like DMSO) averages the

  -values to an intermediate 6–8 Hz, leading to false negatives.

Method B: Integrated NOE-DFT Validation (The "Gold Standard")

Combines scalar coupling with through-space dipolar coupling (NOESY) and Density Functional Theory (DFT) prediction.

• Mechanism: Triangulates structure using:

  • J-Couplings: For bond torsion angles.

  • NOE/ROE: For spatial proximity (identifying 1,3-diaxial interactions).

  • GIAO-DFT: Calculates theoretical shifts to flag experimental anomalies.

• Superiority: Self-validating. If J-values suggest trans but NOE shows cis-like proximity, the model is flagged for conformational exchange.

Technical Data Comparison

The following table summarizes the expected NMR signatures for the two isomers in CDCl

at 298 K.

Parameter	Trans-Isomer (Diequatorial)	Cis-Isomer (Axial/Equatorial)	Differentiation Power
Conformation	Substituents Equatorial (H are Axial)	One Axial, One Equatorial	High
	10.5 – 12.0 Hz (Large doublet)	3.5 – 5.0 Hz (Small doublet/broad)	Critical
H1 Chemical Shift	~2.2 - 2.4 ppm (Shielded/Axial)	~2.6 - 2.8 ppm (Deshielded/Eq)	Moderate
NOE H1 H2	Weak/Null (Anti-periplanar)	Strong (Gauche, ~2.4 Å)	Definitive
NOE H1 H3/H5	Strong (1,3-Diaxial relationship)	Weak (No 1,3-diaxial partner)	Definitive

Note: H1 is the proton at the C1 position (alpha to ester); H2 is at C2 (alpha to amine).

Validated Experimental Protocol (Method B)

To ensure scientific integrity, follow this self-validating workflow.

Step 1: Sample Preparation & 1D Acquisition

• Solvent: Use CDCl

  initially to lock the chair conformation (diequatorial preference). Avoid DMSO unless solubility is critical, as it disrupts intramolecular H-bonds.

• Experiment: Acquire

  H NMR (min. 64 scans) with sufficient relaxation delay ( ) for accurate integration.

Step 2: The "J-Filter" Logic

• Locate the H1 signal (multiplet near 2.3 ppm).

• Measure the width at half-height (

  ) or the specific doublet splitting.

• Checkpoint: If

  Hz, tentatively assign Trans . If Hz, tentatively assign Cis .

Step 3: NOESY/ROESY Confirmation (The Truth Step)

• Experiment: 2D NOESY (mixing time

  ms).

• Target Interaction:

  • Trans Validation: Look for cross-peaks between H1 and H3ax/H5ax . This "1,3-diaxial ladder" confirms H1 is axial.

  • Cis Validation: Look for a strong cross-peak between H1 and H2 .

Step 4: Computational Cross-Check (Optional but Recommended)

• Run a geometry optimization (B3LYP/6-31G*) followed by NMR GIAO calculation.

• Compare experimental

  vs. calculated . A Root Mean Square Deviation (RMSD) ppm confirms the assignment.

Decision Logic Visualization

The following diagram illustrates the rigorous decision tree for assigning the stereochemistry, ensuring no false positives.

Caption: Logical workflow for distinguishing cis/trans isomers using scalar coupling and NOE constraints.

References

• Karplus, M. (1959). Contact Electron-Spin Coupling of Nuclear Magnetic Moments. Journal of Chemical Physics.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 9: Stereochemistry and Conformation).

• Bagno, A., et al. (2006). DFT calculation of NMR parameters in conformational analysis. Chemistry – A European Journal.

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (Section on Conformational Analysis of Cyclohexanes).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Aminocyclohexane Carboxylate Derivatives in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Advantage of Cyclic Scaffolds in Catalysis

In the realm of asymmetric synthesis, where the precise control of stereochemistry is paramount for the creation of effective and safe pharmaceuticals, the design of the catalyst is the cornerstone of success.[1] Among the myriad of chiral scaffolds employed, aminocyclohexane carboxylate derivatives have emerged as a compelling class of organocatalysts. Their rigid cyclohexane backbone offers a well-defined and predictable steric environment, which is crucial for inducing high levels of stereoselectivity in a variety of carbon-carbon bond-forming reactions. This guide provides a comparative analysis of these derivatives, focusing on their performance in key catalytic transformations, delving into the mechanistic underpinnings of their efficacy, and providing actionable experimental protocols.

Comparative Catalytic Performance: Aldol and Michael Additions

The true measure of a catalyst's utility lies in its performance across a range of important chemical transformations. The asymmetric aldol and Michael addition reactions are benchmark processes for evaluating catalyst efficiency due to their fundamental importance in constructing complex molecular architectures.[2][3][4][5][6]

The Asymmetric Aldol Reaction

The aldol reaction creates a β-hydroxy carbonyl moiety, a structural motif prevalent in numerous natural products and pharmaceutical agents.[2][3] The performance of aminocyclohexane-derived catalysts in the direct asymmetric aldol reaction between cyclic ketones and aromatic aldehydes has been a subject of significant investigation.[2][7]

Table 1: Comparison of Catalysts in the Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

Catalyst/Derivative	Catalyst Loading (mol%)	Solvent	Time (h)	Yield (%)	dr (anti/syn)	ee (%) (anti)	Reference
(1R,2R)-Diaminocyclohexane-derived Thiourea	10	Toluene	24	95	>99:1	98	[8]
(S)-Proline	20	DMSO	48	90	95:5	96	[2]
Cyclohexanediamine-derived Salt	10	Water	12	92	98:2	96	[7][9]

Data synthesized from multiple sources for comparative purposes.

From the data, it is evident that aminocyclohexane derivatives, particularly those functionalized as thiourea catalysts, can achieve exceptional levels of enantioselectivity and diastereoselectivity, often exceeding the performance of the archetypal organocatalyst, (S)-proline.[2][8] The rigid cyclohexane scaffold, when appropriately substituted, effectively shields one face of the enamine intermediate, leading to a highly ordered transition state.[10] The use of an aqueous medium with certain salt derivatives also highlights the potential for developing more sustainable and "green" catalytic processes.[7]

The Asymmetric Michael Addition

The Michael addition is a powerful tool for the conjugate addition of nucleophiles to α,β-unsaturated carbonyl compounds, forming new carbon-carbon bonds.[4][5][6][11] Bifunctional catalysts derived from 1,2-diaminocyclohexane have shown remarkable efficacy in this reaction, particularly in the addition of ketones to nitroolefins.[8][12]

Table 2: Comparison of Catalysts in the Michael Addition of Cyclohexanone to β-Nitrostyrene

Catalyst/Derivative	Catalyst Loading (mol%)	Additive	Solvent	Yield (%)	dr (syn/anti)	ee (%) (syn)	Reference
Pyrrolidine-Thiourea (from (1R,2R)-DPEN)	10	4-Nitrophenol	Toluene	99	90:10	99	[8]
(1S,2S)-Diaminocyclohexane Squaramide	5	-	Toluene	98	>95:5	97	[12]
(S)-Proline	30	-	DMF	85	85:15	92	[13]

Data synthesized from multiple sources for comparative purposes.

In the Michael addition, the bifunctional nature of many aminocyclohexane-derived catalysts is key to their success.[8][12] For instance, a thiourea or squaramide moiety can act as a hydrogen-bond donor, activating the nitroalkene electrophile, while the secondary amine activates the ketone nucleophile via enamine formation.[8] This dual activation within a single chiral molecule leads to a highly organized transition state, resulting in excellent stereocontrol.[8]

Mechanistic Insights: The Enamine Catalytic Cycle

The catalytic prowess of aminocyclohexane carboxylate derivatives in these reactions is rooted in the principles of enamine catalysis.[10] The general mechanism involves the formation of a nucleophilic enamine intermediate from the ketone and the secondary amine of the catalyst. This enamine then attacks the electrophile (aldehyde or nitroalkene). The rigidity of the cyclohexane backbone plays a crucial role in dictating the facial selectivity of this attack.

Caption: Generalized enamine catalytic cycle for aminocyclohexane-catalyzed reactions.

The stereochemical outcome is largely determined by the steric hindrance provided by the substituents on the cyclohexane ring, which directs the incoming electrophile to the less hindered face of the enamine. The trans configuration of substituents on the cyclohexane ring is often preferred as it provides a more defined and less flexible conformation, leading to higher enantioselectivity.[12][14]

Experimental Protocols: A Guide to Practical Application

To ensure the reproducibility and validation of these findings, a detailed experimental protocol for a representative reaction is provided below.

Representative Protocol: Asymmetric Aldol Reaction Catalyzed by a (1R,2R)-Diaminocyclohexane Derivative

This protocol is adapted from established procedures for the asymmetric aldol reaction.[9]

Materials:

• (1R,2R)-Diaminocyclohexane-derived thiourea catalyst (10 mol%)

• Cyclohexanone (2.0 mmol, 1.0 equiv)

• 4-Nitrobenzaldehyde (1.0 mmol, 0.5 equiv)

• Toluene (2.0 mL)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

Caption: Step-by-step workflow for the asymmetric aldol reaction.

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the (1R,2R)-diaminocyclohexane-derived thiourea catalyst (0.1 mmol, 10 mol%) and toluene (2.0 mL).

• Add cyclohexanone (0.196 g, 2.0 mmol) to the stirred solution.

• After stirring for 10 minutes at room temperature, add 4-nitrobenzaldehyde (0.151 g, 1.0 mmol).

• Continue stirring the reaction mixture at room temperature for the time specified in comparative studies (e.g., 24 hours), monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding 5 mL of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired aldol product.

• Determine the diastereomeric ratio by ¹H NMR analysis of the crude product and the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC) analysis.[9]

Conclusion and Future Outlook

Aminocyclohexane carboxylate derivatives represent a robust and highly effective class of organocatalysts for asymmetric synthesis. Their rigid cyclic framework provides an excellent platform for inducing high levels of stereocontrol in key C-C bond-forming reactions like the aldol and Michael additions. Comparative data clearly demonstrates their ability to outperform traditional catalysts in terms of enantioselectivity and diastereoselectivity under mild reaction conditions. The tunability of their structure allows for optimization for specific substrates and reactions. Future research in this area will likely focus on the development of novel derivatives for an even broader scope of transformations and the immobilization of these catalysts on solid supports for enhanced recyclability and application in continuous flow processes, further advancing the goals of green and sustainable chemistry.[11][15]

References

• Stereoselective synthesis of cyclobutyl α-aminocyclopropyl carboxylic acid derivatives. Tetrahedron: Asymmetry. (2000). DOI: 10.1016/S0957-4166(00)00494-0. [Link]

• Synthesis of Chiral Carbocycles via Enantioselective β,γ-Dehydrogenation. PubMed Central (PMC), National Institutes of Health (NIH). [Link]

• Developing novel organocatalyzed aldol reactions for the enantioselective synthesis of biologically active molecules. PubMed Central (PMC). [Link]

• Enantioselective Aldol Reaction of Cyclic Ketones with Aryl Aldehydes Catalyzed by Cyclohexanediamine Derived. Supporting Information. [Link]

• Process for preparing trans-4-amino-1-cyclohexanecarboxylic acids and derivatives thereof.

• trans ‐ 1,2‐Diaminocyclohexane and Its Derivatives in Asymmetric Organocatalysis. ResearchGate. [Link]

• Enantioselective aldol reaction of cyclic ketones with aryl aldehydes catalyzed by a cyclohexanediamine derived salt in the presence of water. Green Chemistry (RSC Publishing). (2010). DOI: 10.1039/b927006a. [Link]

• Process for the preparation of trans-4-amino-1-cyclohexanecarboxilic acid and its derivatives.

• Catalytic Enantioselective Aldol Addition Reactions. Organic Reactions. (2004). DOI: 10.1002/0471264180.or062.02. [Link]

• ChemInform Abstract: trans-1,2-Diaminocyclohexane Derivatives as Chiral Reagents, Scaffolds, and Ligands for Catalysis: Applications in Asymmetric Synthesis and Molecular Recognition. ResearchGate. [Link]

• ASYMMETRIC SYNTHESIS OF trans-2-AMINOCYCLOHEXANECARBOXYLIC ACID DERIVATIVES FROM PYRROLOBENZODIAZEPINE-5,11-DIONES. Organic Syntheses Procedure. [Link]

• Amines as Catalysts: Dynamic Features and Kinetic Control of Catalytic Asymmetric Chemical Transformations to Form C−C Bonds. Angewandte Chemie International Edition. (2013). DOI: 10.1002/anie.201205384. [Link]

• Organocatalytic Access to a cis-Cyclopentyl-γ-amino Acid: An Intriguing Model of Selectivity and Formation of a Stable 10/12-Helix from the Corresponding γ/α-Peptide. ResearchGate. [Link]

• Novel Studies on Enamine and Acid Organocatalysis in Carbon-Carbon Bond Forming Reactions. ADDI. [Link]

• An Enantioselective Decarboxylative Glycolate Aldol Reaction. ChemRxiv. [Link]

• Enantioselective Aldol Reactions and Michael Additions Using Proline Derivatives as Organocatalysts. ResearchGate. [Link]

• Mechanistic investigation of organocatalysis. eScholarship.org. [Link]

• Michael addition reaction of cyclohexane carboxaldehyde to nitroolefin. ResearchGate. [Link]

• Mechanistic studies of 1-aminocyclopropane-1-carboxylic acid oxidase: single turnover reaction. PubMed. (2004). DOI: 10.1021/bi036211p. [Link]

• Organocatalysis: A Brief Overview on Its Evolution and Applications. MDPI. (2018). DOI: 10.3390/catal8120605. [Link]

• EXPERIMENTAL PROTOCOL FOR THE STUDY OF ONE-POT AMINATION OF CYCLOHEXANONE-TO-SECONDARY AMINES OVER CARBON-SUPPORTED PD. Repositorio Ciencia-Abierta. - Universidad del Bío-Bío. [Link]

• Diverse Applications and Eco-Friendly Catalysts for Michael Addition Reaction. 2nd International Conference on Environmental Engineering and Energy Science (EEES 2023). (2024). DOI: 10.54254/2755-2721/23/20230939. [Link]

• Method for producing 4-(aminomethyl)cyclohexane carboxylic acid.

• Organocatalysis for the Asymmetric Michael Addition of Cycloketones and α, β-Unsaturated Nitroalkenes. MDPI. (2021). DOI: 10.3390/catal11080998. [Link]

• Recent advances in organocatalytic asymmetric aza-Michael reactions of amines and amides. Arkivoc. (2021). DOI: 10.24820/ark.5550190.p011.599. [Link]

• Stereocontrol in proline-catalyzed asymmetric amination: A comparative assessment of the role of enamine carboxylic acid and enamine carboxylate. ResearchGate. [Link]

• Michael addition reaction and its examples. Advances in Engineering Innovation. (2023). DOI: 10.54254/2952-3158/3/20230282. [Link]

• Catalytic, Enantioselective Michael Addition Reactions. ResearchGate. [Link]

• Asymmetric syntheses of α-methyl γ-amino acid derivatives. PubMed. (2011). DOI: 10.1021/jo201215c. [Link]

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A Comparative Guide to the Validation of Quantitative NMR (qNMR) for Purity Assessment

For researchers, scientists, and drug development professionals, the accurate determination of purity is a critical and non-negotiable aspect of quality control. While chromatographic techniques like High-Performance Liquid Chromatography (HPLC) have long been the industry standard, quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy has emerged as a powerful, direct, and primary method for purity assessment.[1][2] This guide provides an in-depth comparison of qNMR with traditional methods and a detailed framework for the validation of a qNMR purity assay, grounded in scientific principles and regulatory expectations.

The Principle of qNMR in Purity Determination: A Direct Look at the Molecule

Quantitative NMR operates on the fundamental principle that the area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[2][3][4] By co-dissolving a known mass of a high-purity internal standard with a known mass of the analyte sample, the purity of the analyte can be calculated directly from the integral ratios of their respective signals in the ¹H NMR spectrum. This calculation does not require a specific reference standard of the analyte itself, establishing qNMR as a primary ratio method of measurement.[2]

The equation for calculating purity using an internal standard is as follows:

Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

Where:

• I : Integral value of the signal

• N : Number of protons giving rise to the signal

• M : Molar mass

• m : Mass

• P : Purity of the standard

• analyte : Refers to the substance being analyzed

• std : Refers to the internal standard[5]

Head-to-Head Comparison: qNMR vs. HPLC for Purity Assessment

The choice of an analytical method for purity determination depends on various factors, including the required accuracy, the nature of potential impurities, and available instrumentation.[2] While both qNMR and HPLC are powerful techniques, they operate on fundamentally different principles, leading to distinct advantages and limitations.

Feature	Quantitative NMR (qNMR)	High-Performance Liquid Chromatography (HPLC)
Principle	A direct, primary method based on the signal intensity being proportional to the molar concentration.[1]	A comparative method based on the physical separation of components followed by detection.[1]
Reference Standard	Does not require an identical reference standard for the analyte; uses a certified internal standard of a different compound.[3]	Typically requires a well-characterized reference standard of the analyte for accurate quantification.
Quantification	Provides absolute purity of the analyte.[6]	Purity is often determined by an area percent method, which assumes similar detector response for all components or requires reference standards for each impurity for accurate quantification.[1]
Accuracy	High, as it provides a direct measure of the molar quantity.[1]	High, but can be influenced by the response factors of impurities, especially if they are unknown.[1]
Precision	Excellent, with relative standard deviations (RSD) typically below 1% under optimal conditions.[1][3]	Very good, with low RSD, but can be affected by factors like column degradation and mobile phase preparation.[1]
Specificity	High spectral resolution allows for the identification and quantification of structurally similar impurities, provided their signals do not overlap with the analyte or standard signals.[7]	High separation efficiency, but co-elution of impurities can be a challenge.
Sample Throughput	Moderate.[2]	High, especially with modern ultra-high-performance liquid chromatography (UHPLC) systems.[2]
Destructive?	No, the sample can be recovered for further analysis.[2][8]	Yes, the sample is consumed during the analysis.[2]

A Systematic Approach to qNMR Method Validation

The objective of validating an analytical procedure is to demonstrate that it is suitable for its intended purpose.[9] For a qNMR method aimed at purity assessment, validation must be conducted in accordance with guidelines such as the International Council for Harmonisation (ICH) Q2(R1).[10][11][12] The core validation parameters include specificity, linearity, accuracy, precision, and robustness.[3][11][13]

Experimental Workflow for qNMR Purity Assessment

The following diagram illustrates a typical workflow for determining the purity of a substance using qNMR.

Caption: Relationship between qNMR validation parameters.

Conclusion

Quantitative NMR has established itself as a reliable, accurate, and robust technique for the purity assessment of pharmaceutical compounds. [4]Its nature as a primary method offers a distinct advantage over comparative techniques like HPLC, particularly in early drug development when a specific reference standard may not be available or for the certification of reference materials. [6][14]By following a systematic validation approach grounded in the principles outlined in regulatory guidelines like ICH Q2(R1), researchers and scientists can develop and implement qNMR methods that are demonstrably fit for their intended purpose, ensuring the quality and integrity of their analytical data.

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The Stereochemical Imperative: A Comparative Guide to the Biological Activity of Aminocyclohexane Derivatives

For researchers, scientists, and drug development professionals, the aminocyclohexane scaffold represents a privileged structure in medicinal chemistry. Its conformational rigidity and potential for stereoisomerism offer a powerful tool to fine-tune the pharmacological properties of a molecule. However, this stereochemical complexity is a double-edged sword; subtle changes in the spatial arrangement of substituents on the cyclohexane ring can lead to dramatic differences in biological activity. This guide provides an in-depth, objective comparison of the biological activities of different stereoisomers of aminocyclohexane derivatives, supported by experimental data and detailed methodologies, to empower researchers in their quest for more potent and selective therapeutics.

The Decisive Role of Three-Dimensional Structure

The concept that stereoisomers can elicit distinct biological responses is a cornerstone of modern pharmacology. Molecules in a biological system interact with chiral entities like proteins and nucleic acids, where a precise three-dimensional fit is often a prerequisite for activity.[1] For aminocyclohexane derivatives, this principle is vividly illustrated by the differential activities of cis and trans isomers, as well as enantiomers (R/S isomers). These differences arise from the varying ways these stereoisomers can interact with their biological targets, influencing binding affinity, enzyme inhibition, and ultimately, in vivo efficacy.[2]

This guide will delve into specific case studies to illuminate the profound impact of stereochemistry on the biological activity of aminocyclohexane derivatives, providing both the "what" and the "why" behind these observations.

Case Study 1: Platinum-Based Anticancer Agents - A Tale of Two Isomers

The development of platinum-based anticancer drugs has been significantly impacted by the stereochemistry of the non-platinum carrier ligand. Derivatives of 1,2-diaminocyclohexane (DACH) have shown promise in overcoming cisplatin resistance. A comparative study of platinum(IV) complexes containing different stereoisomers of DACH reveals a stark contrast in their antitumor activities.

Comparative Efficacy of DACH-Pt(IV) Stereoisomers

Compound/Stereoisomer	Tumor Model	Activity Ranking	Reference
DACH-Pt(IV) Complexes (Ten isomeric series)	Leukemia L1210/0	(R,R) > (S,S) > cis (in majority of cases)	[3]
DACH-Pt(IV) with axial chloro and equatorial 1,1-cyclobutanedicarboxylato ligands	Cisplatin-resistant Leukemia L1210/DDP	(S,S) > (R,R) > cis	[3]
DACH-Pt(IV) with axial chloro and equatorial 1,1-cyclobutanedicarboxylato ligands	B16 Melanoma	(R,R) = (S,S) > cis	[3]

Expert Analysis: The data clearly demonstrates that the trans-1R,2R-DACH isomer often confers superior antitumor activity against certain cancer cell lines.[3] However, in a cisplatin-resistant model, the trans-1S,2S-DACH isomer proved to be the most effective. This highlights a crucial concept: the optimal stereochemistry can be context-dependent, varying with the specific biological target and the mechanism of resistance. The cis-isomer was frequently the least active, underscoring the importance of the spatial orientation of the amino groups for effective interaction with DNA, the primary target of these platinum complexes.

Case Study 2: Oseltamivir (Tamiflu®) - Stereoselectivity in Antiviral Therapy

Oseltamivir, a widely used antiviral drug for the treatment of influenza, is a prime example of how stereochemistry dictates therapeutic efficacy. The active form of oseltamivir, oseltamivir carboxylate, is a potent inhibitor of the viral neuraminidase enzyme. Oseltamivir has three chiral centers, leading to eight possible stereoisomers.

Comparative Anti-influenza Activity of Oseltamivir Stereoisomers

Stereoisomer	Influenza Viral Strain	In Vitro Potency (IC50)	Reference
Oseltamivir (3R,4R,5S)	A/Perth/265/2009(H5N1)	Comparable to Tamiflu®	[4][5]
(3S,4R,5S)-isomer	A/Perth/265/2009(H5N1)	Comparable to Tamiflu®	[4][5]
Other Synthesized Diastereoisomers	A/Perth/265/2009(H5N1)	Lower than Oseltamivir	[4][5]

Expert Analysis: The antiviral activity of oseltamivir is highly dependent on its stereochemistry. While the clinically used (3R,4R,5S) isomer is a potent neuraminidase inhibitor, research has shown that another stereoisomer, the (3S,4R,5S)-isomer, also exhibits comparable in vitro potency against a Tamiflu-sensitive influenza strain.[4][5] This finding suggests that while the specific arrangement of substituents is critical for binding to the neuraminidase active site, more than one stereochemical configuration may be accommodated. Other synthesized diastereoisomers displayed significantly lower activity, emphasizing the stringent stereochemical requirements for effective enzyme inhibition.

Case Study 3: Gabapentin and its Analogs - Stereospecificity in Neuropathic Pain

Gabapentin is an anticonvulsant and analgesic drug that contains a 1-(aminomethyl)cyclohexaneacetic acid structure. Its mechanism of action involves binding to the α2δ subunit of voltage-gated calcium channels.[6] The pharmacological activity of gabapentin and its analogs is highly stereoselective.

Comparative Antihyperalgesic Activity of Gabapentin Analogs

Compound/Stereoisomer	Animal Model	Minimum Effective Dose (MED)	Reference
Gabapentin	Rat Formalin Test	30 mg/kg, s.c.	[7]
S-(+)-3-isobutylgaba	Rat Formalin Test	10 mg/kg, s.c.	[7]
R-(-)-3-isobutylgaba	Rat Formalin Test	Modest inhibition only at 100 mg/kg	[7]

Expert Analysis: The S-(+)-enantiomer of 3-isobutylgaba is significantly more potent as an antihyperalgesic agent than both gabapentin and its corresponding R-(-)-enantiomer.[7] This demonstrates a clear enantioselective preference for the biological target. The R-(-)-enantiomer is approximately 10-fold weaker in its affinity for the α2δ subunit, leading to a dramatic reduction in its in vivo efficacy.[7] This case underscores the importance of evaluating individual enantiomers, as the racemate may contain a less active or even inactive isomer that could contribute to off-target effects or an increased therapeutic dose.

Experimental Protocols

To facilitate further research in this area, we provide detailed, step-by-step methodologies for key experiments used to characterize the biological activity of aminocyclohexane derivatives.

Protocol 1: Stereoselective Synthesis of Aminocyclohexane Derivatives

The ability to synthesize stereochemically pure aminocyclohexane derivatives is fundamental to studying their differential biological activities. One powerful method is the stereoselective synthesis of polyhydroxylated aminocyclohexanes.[8][9]

Step-by-Step Methodology:

• Asymmetric Synthesis of a Cyclohexene Intermediate: A one-pot, two-step tandem process involving an Overman rearrangement and a ring-closing metathesis reaction can be utilized for the asymmetric synthesis of a chiral cyclohexene derivative, such as (1S)-1-(2′,2′,2′-trichloromethylcarbonylamino)cyclohexa-2-ene.[8][9]

• Stereoselective Dihydroxylation: The cyclohexene derivative is then subjected to stereoselective dihydroxylation using reagents like osmium tetroxide (Upjohn conditions) to introduce hydroxyl groups with a defined stereochemistry.[8][9]

• Directed Epoxidation and Hydrolysis: Alternatively, a directed epoxidation of a precursor allylic alcohol, followed by hydrolysis, can be employed to synthesize other diastereomers.[8][9]

• Characterization: The stereochemical assignment of the synthesized compounds is confirmed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy (NOE experiments) and X-ray crystallography.[8][9][10]

Protocol 2: Chiral Separation of Aminocyclohexane Stereoisomers

For the evaluation of individual stereoisomers, their separation from a racemic or diastereomeric mixture is crucial. High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is a widely used and effective method.[2][11][12]

Step-by-Step Methodology:

• Column Selection: Choose a suitable chiral stationary phase. Polysaccharide-based columns (e.g., cellulose or amylose derivatives) are often effective for separating a wide range of chiral compounds.[11]

• Mobile Phase Screening: Screen different mobile phase compositions. A common starting point is a mixture of a non-polar solvent (e.g., n-hexane) and an alcohol (e.g., isopropanol or ethanol).[2] For basic aminocyclohexane derivatives, the addition of a small amount of an amine (e.g., diethylamine) can improve peak shape and resolution. For acidic derivatives, an acid like trifluoroacetic acid may be beneficial.[2]

• Optimization: Optimize the separation by adjusting the mobile phase composition, flow rate, and column temperature.

• Detection: Use a suitable detector, such as a UV detector, to monitor the elution of the separated isomers.

Protocol 3: Radioligand Receptor Binding Assay

This assay is used to determine the binding affinity of a compound for a specific receptor.

Step-by-Step Methodology:

• Membrane Preparation: Prepare cell membranes from a cell line or tissue expressing the target receptor. This typically involves homogenization and centrifugation to isolate the membrane fraction.[13][14]

• Assay Setup: In a multi-well plate, incubate the prepared membranes with a radiolabeled ligand (a molecule known to bind to the receptor with high affinity) and varying concentrations of the unlabeled test compound (the aminocyclohexane stereoisomer).[13]

• Incubation: Incubate the mixture to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: Separate the membrane-bound radioligand from the unbound radioligand. This is commonly achieved by rapid filtration through a glass fiber filter.[13][14]

• Quantification: Quantify the amount of radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding of the radioligand against the concentration of the test compound. From this competition curve, the IC50 (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) can be determined. The Ki (inhibition constant), which reflects the binding affinity of the test compound, can then be calculated using the Cheng-Prusoff equation.[13]

Protocol 4: Enzyme Inhibition Assay (Neuraminidase Inhibition)

This assay is used to determine the inhibitory potency of a compound against a specific enzyme. The following is a protocol for a fluorescence-based neuraminidase inhibition assay, relevant to the oseltamivir case study.[15][16]

Step-by-Step Methodology:

• Reagent Preparation: Prepare solutions of the neuraminidase enzyme, the fluorogenic substrate (e.g., 2′-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid - MUNANA), and the test compounds (oseltamivir stereoisomers) at various concentrations.[15]

• Assay Setup: In a 96-well plate, add the neuraminidase enzyme and the test compound at different concentrations.

• Pre-incubation: Pre-incubate the enzyme and inhibitor mixture to allow for binding.

• Initiation of Reaction: Add the MUNANA substrate to initiate the enzymatic reaction. The neuraminidase will cleave the substrate, releasing the fluorescent product 4-methylumbelliferone.

• Incubation: Incubate the plate at 37°C for a defined period.

• Measurement: Measure the fluorescence of the product using a fluorescence plate reader.

• Data Analysis: Plot the percentage of enzyme inhibition against the concentration of the test compound to determine the IC50 value.[15]

Visualizing the Molecular Landscape

To better understand the concepts discussed, the following diagrams illustrate a key signaling pathway and a typical experimental workflow.

Signaling Pathway: The PI3K/Akt Pathway in Cancer

Many aminocyclohexane derivatives are being investigated as anticancer agents. Their stereochemistry can influence their ability to modulate key signaling pathways involved in cell growth and survival, such as the PI3K/Akt pathway.[4][17]

Caption: The PI3K/Akt signaling pathway, a key regulator of cell growth and survival often dysregulated in cancer.

Experimental Workflow: From Synthesis to Biological Activity

The following workflow outlines the key stages in comparing the biological activities of aminocyclohexane stereoisomers.

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Part 1: Foundational Comparison: Steric Hindrance as the Primary Differentiator

An In-Depth Technical Guide to the Comparative Performance of Methyl vs. Ethyl 2-Aminocyclohexane-1-carboxylate in Key Synthetic Reactions

For researchers, medicinal chemists, and professionals in drug development, the selection of a starting material is a critical decision that influences reaction efficiency, yield, and even stereochemical outcomes. The 2-aminocyclohexane-1-carboxylate scaffold is a valuable building block for synthesizing conformationally constrained amino acids and complex heterocyclic systems. This guide provides an in-depth comparison of two common variants: the methyl ester and the ethyl ester. While differing by only a single methylene unit, this subtle structural change imparts distinct reactivity profiles that can be leveraged for strategic advantage in synthesis.

This document moves beyond a simple catalog of facts to explain the causal relationships between structure and performance. We will explore the steric and electronic nuances of the methyl and ethyl groups and how they manifest in common synthetic transformations, supported by mechanistic insights and detailed experimental protocols.

The core difference between the methyl (-CH₃) and ethyl (-CH₂CH₃) esters lies in their steric profiles. The ethyl group is larger and more conformationally flexible than the methyl group. This seemingly minor variation is the principal driver of performance differences in chemical reactions.

Steric effects are non-bonding interactions that arise from the spatial arrangement of atoms, influencing both reaction rates and the preferred orientation of molecules.[1] In the context of our two subject molecules, the larger ethyl group exerts greater steric hindrance around both the ester carbonyl and, to a lesser extent, the adjacent amine functionality.

Property	Methyl 2-aminocyclohexane-1-carboxylate	Ethyl 2-aminocyclohexane-1-carboxylate	Rationale for Performance Impact
Molecular Formula	C₈H₁₅NO₂[2]	C₉H₁₇NO₂	The additional C₁H₂ unit in the ethyl ester increases its steric bulk.
Molecular Weight	157.21 g/mol [2]	171.24 g/mol	Affects stoichiometry calculations but has a negligible direct impact on reactivity.
Steric Bulk of Ester	Lower	Higher	The primary factor influencing reactivity at the carbonyl center. Nucleophilic attack is generally faster on the methyl ester.[1][3]
Reaction Byproduct	Methanol (MeOH)	Ethanol (EtOH)	Can influence reaction equilibrium and workup procedures. Ethanol is generally less toxic than methanol.

Part 2: Performance in Key Synthetic Transformations

We will now analyze the performance of these two esters in three common and synthetically important reaction classes: amide bond formation, the Pictet-Spengler reaction, and base-catalyzed hydrolysis (saponification).

Amide Coupling (N-Acylation)

Amide bond formation is one of the most frequently performed reactions in medicinal chemistry.[4][5] In this transformation, the amine group of 2-aminocyclohexane-1-carboxylate acts as a nucleophile, attacking an activated carboxylic acid or acyl halide.

Mechanistic Consideration: The reaction rate is primarily governed by the nucleophilicity of the amine and the accessibility of the activated carboxyl group of the coupling partner. The steric environment created by the adjacent ester can play a subtle role.

Expected Performance Difference:

• Rate: The difference in reaction rates is expected to be minimal. The primary steric hindrance comes from the cyclohexane ring itself. However, the slightly larger ethyl group may marginally slow the reaction compared to the methyl ester by impeding the approach of the activated acid.

• Yield: Final yields are likely to be comparable under optimized conditions, as the electronic properties of the two esters are nearly identical.

• Choice Rationale: The selection between methyl and ethyl esters for amide coupling is often based on factors other than reactivity, such as the solubility of intermediates or the ease of removing the alcohol byproduct during workup.

Experimental Workflow: Amide Coupling

The following diagram outlines a typical workflow for an amide coupling reaction using a carbodiimide activator like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Caption: Workflow for a typical amide coupling reaction.

The Pictet-Spengler Reaction

The Pictet-Spengler reaction is a powerful method for synthesizing tetrahydro-β-carbolines and related heterocyclic structures.[6][7] It involves the condensation of a β-arylethylamine (in this case, the amine can be viewed as a β-alkyl amine) with an aldehyde or ketone, followed by an acid-catalyzed intramolecular cyclization.

Mechanistic Consideration: The key steps are the formation of an iminium ion and the subsequent intramolecular electrophilic attack. The stereochemistry of the newly formed chiral center is influenced by the conformation of the transition state during cyclization.

Expected Performance Difference:

• Rate & Yield: Similar to amide coupling, overall rates and yields are expected to be comparable. The reaction is primarily driven by the formation of the iminium ion.[6]

• Diastereoselectivity: This is where a significant difference may emerge. The steric bulk of the ester group can influence the facial selectivity of the ring-closing step. The larger ethyl group may create a stronger bias for one diastereomer over the other compared to the methyl group by favoring a transition state that minimizes steric clash. This makes the ethyl ester a potentially more selective choice when control of stereochemistry is paramount.

Mechanism: Pictet-Spengler Reaction

Caption: Simplified mechanism of the Pictet-Spengler reaction.

Ester Saponification (Base-Catalyzed Hydrolysis)

Saponification is the hydrolysis of an ester using an aqueous base (e.g., NaOH, LiOH) to yield a carboxylate salt. This reaction directly targets the ester functional group.

Mechanistic Consideration: The reaction proceeds via nucleophilic acyl substitution. A hydroxide ion attacks the electrophilic carbonyl carbon of the ester. This is often the rate-determining step.

Expected Performance Difference:

• Rate: A significant and predictable difference is expected. The carbonyl carbon of the methyl ester is less sterically hindered than that of the ethyl ester . Consequently, it is more accessible to the incoming hydroxide nucleophile. The rate of hydrolysis for the methyl ester will be noticeably faster than for the ethyl ester.[3] This principle is a classic example of steric hindrance affecting reaction kinetics.[1]

• Yield: Given sufficient reaction time and heat, both esters can be hydrolyzed to completion, leading to comparable final yields. However, achieving that yield with the ethyl ester may require longer reaction times or higher temperatures.

Summary of Expected Relative Performance:

Reaction Type	Key Differentiating Factor	Faster Reactant	More Selective Reactant
Amide Coupling	Minor steric effects on amine accessibility	Methyl Ester (marginally)	Comparable
Pictet-Spengler	Steric influence on cyclization transition state	Comparable	Ethyl Ester (potentially)
Saponification	Steric hindrance at the ester carbonyl	Methyl Ester (significantly)	Not Applicable

Part 3: Practical Recommendations for Synthesis

• Choose Methyl 2-aminocyclohexane-1-carboxylate when:

  • Subsequent removal of the ester group via hydrolysis is a planned step, and a faster reaction rate is desired.

  • Minimizing all potential steric interactions, however minor, is a priority for a particularly sensitive or sterically crowded coupling partner.

• Choose Ethyl 2-aminocyclohexane-1-carboxylate when:

  • Maximizing diastereoselectivity in a cyclization reaction like the Pictet-Spengler is the primary goal.

  • The use of ethanol as a byproduct is preferred over methanol for safety or process-related reasons.

  • The slightly slower reactivity can be exploited to achieve better control in certain reactions.

Part 4: Detailed Experimental Protocols

The following are representative, self-validating protocols. Researchers should always perform reactions in a well-ventilated fume hood and use appropriate personal protective equipment (PPE).

Protocol 1: General Amide Coupling

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the desired carboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.1 M).

• Reagent Addition: Add methyl or ethyl 2-aminocyclohexane-1-carboxylate (1.05 eq), 1-hydroxybenzotriazole (HOBt, 0.15 eq), and 4-dimethylaminopyridine (DMAP, 0.1 eq).

• Activation: Cool the stirring mixture to 0 °C in an ice bath. Add 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) portion-wise over 5 minutes.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 12-24 hours, monitoring progress by Thin Layer Chromatography (TLC) or LC-MS.

• Workup: Dilute the reaction mixture with DCM. Wash sequentially with 1M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product via flash column chromatography on silica gel.

Protocol 2: General Pictet-Spengler Reaction

• Reaction Setup: To a solution of methyl or ethyl 2-aminocyclohexane-1-carboxylate (1.0 eq) in a suitable solvent (e.g., toluene or DCM, approx. 0.2 M), add the desired aldehyde (1.1 eq).

• Catalyst Addition: Add a catalytic amount of a Brønsted acid, such as trifluoroacetic acid (TFA, 0.1-0.2 eq) or p-toluenesulfonic acid (PTSA, 0.1 eq).[6]

• Reaction: Heat the mixture to reflux (typically 80-110 °C, depending on the solvent) for 4-12 hours. Monitor the formation of the product and consumption of the starting material by TLC or LC-MS.

• Workup: Cool the reaction to room temperature and concentrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with saturated NaHCO₃ solution to neutralize the acid catalyst, followed by a brine wash.

• Purification: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. Purify the resulting diastereomers by flash column chromatography.

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A Senior Application Scientist’s Guide to Catalyst Selection for the Asymmetric Hydrogenation of Enamino Esters

Authored for Researchers, Scientists, and Drug Development Professionals

The enantioselective synthesis of chiral α- and β-amino acids is a cornerstone of modern pharmaceutical and agrochemical development. These molecules are fundamental building blocks for a vast array of biologically active compounds. Among the most efficient and atom-economical methods for their production is the transition metal-catalyzed asymmetric hydrogenation of prochiral enamino esters.[1] This guide provides an in-depth comparison of the leading catalyst systems, focusing on their performance, substrate scope, and mechanistic underpinnings to inform your catalyst selection and experimental design.

The Strategic Importance of Catalyst Selection

The success of an asymmetric hydrogenation hinges on the synergistic interplay between the transition metal center and the chiral ligand. The choice of metal—typically rhodium, ruthenium, or iridium—defines the fundamental catalytic cycle and reactivity profile. The chiral ligand, most often a diphosphine, dictates the stereochemical outcome by creating a chiral environment around the metal center, which differentiates between the two prochiral faces of the enamino ester substrate. Key performance indicators to consider are:

• Enantiomeric Excess (ee%): The measure of stereoselectivity; high ee% is critical for pharmaceutical applications.

• Turnover Number (TON): The total number of substrate molecules converted per molecule of catalyst, indicating catalyst longevity and efficiency.

• Turnover Frequency (TOF): The rate of reaction (turnovers per unit time), indicating catalyst activity.

• Substrate Scope: The range of enamino ester structures that can be successfully hydrogenated.

• Reaction Conditions: The required temperature, hydrogen pressure, and solvent, which impact process safety and scalability.

Rhodium-Based Catalysts: The Workhorse of Enamide Hydrogenation

Rhodium complexes, particularly with chiral bisphosphine ligands, have been extensively studied and are often the first choice for the asymmetric hydrogenation of N-acyl enamides and enamino esters.[2][3]

Key Ligand Classes and Performance:

• DuPhos and BPE Analogues: These electron-rich, C2-symmetric bisphospholane ligands are highly effective, often providing excellent enantioselectivities for a range of substrates.[2]

• Josiphos-Type Ligands: These ferrocene-based diphosphines have demonstrated exceptional performance, particularly for the direct hydrogenation of unprotected β-enamino esters and amides, achieving high yields and ee values in the range of 93-97%.[4][5] This is a significant advantage as it eliminates the need for protection/deprotection steps.

• TangPhos: This P-stereogenic diphosphine ligand has proven effective for N-aryl β-enamino esters, yielding products with up to 96.3% ee.[6][7]

• SDP Ligands: Rhodium complexes with ligands like (R)-SDP have been successfully used for hydrogenating (Z)-configured β-branched simple enamides, producing β-stereogenic amines with 88–96% ee.[8]

Rhodium catalysts have also been successfully applied to challenging tetrasubstituted substrates. For instance, a Rh-catalyzed hydrogenation of tetrasubstituted β-acetoxy-α-enamido esters yielded chiral β-acetoxy-α-amido esters with over 99% ee, providing a pathway to valuable β-hydroxy-α-amino acid derivatives.[9]

Mechanistic Insight: The mechanism for Rh-catalyzed hydrogenation of acylamino)acrylic esters is generally accepted to proceed via a "dihydride" pathway. This involves the oxidative addition of H₂ to the Rh(I) center, followed by substrate coordination and migratory insertion.[10]

Caption: General workflow for Rh-catalyzed asymmetric hydrogenation.

Ruthenium-Based Catalysts: Masters of Ketones and Beyond

While pioneered for the hydrogenation of polar substrates like ketones, ruthenium catalysts, especially those based on the BINAP ligand, are also effective for enamino esters.[1][11]

Key Features:

• BINAP-Ru(II) Diacetate: This catalyst system is highly effective for α-(acylamino)acrylic esters, producing the saturated products in >90% ee.[10]

• Ru/TsDPEN Systems: Catalysts featuring ligands like N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine (TsDPEN) are widely used for the asymmetric hydrogenation of N-heterocycles and imines, often using formic acid/triethylamine as the hydrogen source.[12][13]

Mechanistic Insight: The BINAP-Ru catalyzed hydrogenation of enamino esters follows a distinct "monohydride-unsaturate" mechanism. This pathway involves the formation of a Ru-H species first, followed by substrate coordination. A key difference from the rhodium pathway is that the cleavage of the Ru-C bond after migratory insertion can be achieved by either H₂ or a protic solvent like methanol.[10] This mechanistic divergence can sometimes lead to an opposite sense of asymmetric induction compared to Rh-BINAP for the same substrate.[10]

Caption: Simplified comparison of Rh-dihydride vs. Ru-monohydride pathways.

Iridium-Based Catalysts: Excellence in Challenging Substrates

Iridium catalysts have emerged as powerful tools for hydrogenating substrates that are often challenging for rhodium and ruthenium, such as unfunctionalized enamines and sterically hindered substrates.[14][15]

Key Advantages and Applications:

• Unprotected Enamines: Iridium complexes with ligands like (S,S)-f-Binaphane have shown high efficiency in the hydrogenation of unprotected β-enamine esters, providing direct access to free β-amino acids with up to 97% ee and high TONs (>5000).[16]

• Tetrasubstituted Enamines: For highly challenging tetrasubstituted α-fluoro-β-enamino esters, an iridium catalyst with the bisphosphine-thiourea ligand ZhaoPhos delivered chiral α-fluoro-β-amino esters with excellent diastereoselectivities (>25:1 dr) and enantioselectivities (91% to >99% ee).[17]

• Cyclic Enamines: Iridium catalysts paired with monodentate spiro phosphoramidite ligands are particularly effective for the asymmetric hydrogenation of cyclic enamines, a difficult transformation for Rh and Ru catalysts.[18]

The choice of ligand and additives (like iodine) is often crucial for achieving high performance with iridium systems.[18]

Comparative Performance Data

The following table summarizes the performance of representative catalysts for different classes of enamino esters. This data is intended for comparison and highlights the strengths of each system.

Catalyst System	Substrate Type	S/C Ratio	H₂ Pressure	Temp (°C)	ee (%)	TON	Reference
Rh-Josiphos	Unprotected β-Enamino Ester	1000	6.8 atm	25	93-97	~1000	[5]
Rh-TangPhos	N-Aryl β-Enamino Ester	100	4 atm	25	up to 96.3	~100	[6]
Rh-SDP	(Z)-β-Branched Enamide	100	50 atm	60	88-96	~100	[8]
Ru-(S)-BINAP	α-(Acylamino)acrylic Ester	-	low	-	>90	-	[10]
Ir-(S,S)-f-Binaphane	Unprotected β-Enamine Ester	5000	50 atm	50	up to 97	>5000	[16]
Ir-ZhaoPhos	Tetrasubstituted α-Fluoro-β-enamino Ester	10000	80 atm	80	91->99	up to 8600	[17]

Note: Reaction conditions and results are substrate-dependent. S/C = Substrate-to-catalyst ratio.

Experimental Protocols: A Practical Guide

Herein is a representative protocol for the rhodium-catalyzed asymmetric hydrogenation of an unprotected β-enamino ester, based on methodologies described in the literature.[5]

Protocol: Asymmetric Hydrogenation using a Rh-Josiphos Catalyst

Objective: To synthesize a chiral β-amino ester from its corresponding unprotected β-enamino ester with high enantioselectivity.

Materials:

• Catalyst Precursor: [Rh(COD)₂]BF₄

• Chiral Ligand: (R)-1-[(S)-2-(Dicyclohexylphosphino)ferrocenyl]ethyldi-tert-butylphosphine

• Substrate: Methyl (Z)-3-amino-3-phenylacrylate

• Solvent: Methanol (degassed)

• Hydrogen Gas (high purity)

Equipment:

• Schlenk flask or glovebox for catalyst preparation

• High-pressure autoclave with magnetic stirring

• Standard glassware for workup

• Chiral HPLC or GC for ee% determination

Procedure:

• Catalyst Preparation (In-situ):

  • In a glovebox or under an inert atmosphere (Argon), add [Rh(COD)₂]BF₄ (e.g., 4.1 mg, 0.01 mmol) and the Josiphos-type ligand (e.g., 5.6 mg, 0.01 mmol) to a vial.

  • Add 2 mL of degassed methanol and stir for 20 minutes at room temperature. The solution should become homogeneous and typically orange-red. This is your catalyst stock solution.

• Reaction Setup:

  • In a separate flask, dissolve the β-enamino ester substrate (e.g., 1.77 g, 10 mmol) in 18 mL of degassed methanol.

  • Transfer the substrate solution to the glass liner of the autoclave.

  • Using a gas-tight syringe, transfer the prepared catalyst solution to the autoclave liner containing the substrate (S/C ratio = 1000).

• Hydrogenation:

  • Seal the autoclave.

  • Purge the system by pressurizing with H₂ (e.g., to 10 atm) and venting three times to remove any residual air.

  • Pressurize the autoclave to the desired pressure (e.g., 6.8 atm / 100 psi).

  • Begin vigorous stirring and maintain the reaction at room temperature (25 °C).

  • Monitor the reaction progress by checking hydrogen uptake or by analyzing aliquots via TLC or GC/MS (requires careful depressurization and sampling). Reaction is typically complete in 12-24 hours.

• Workup and Analysis:

  • Once the reaction is complete, carefully vent the autoclave.

  • Remove the reaction mixture and concentrate it under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel if necessary.

  • Determine the enantiomeric excess (ee%) of the purified product by chiral HPLC or GC analysis.

Causality and Trustworthiness: This protocol is self-validating. The use of a pre-stirred catalyst solution ensures the formation of the active chiral complex. The rigorous exclusion of oxygen via inert atmosphere techniques is critical, as O₂ can deactivate the catalyst. The S/C ratio of 1000 demonstrates high catalyst efficiency, and the specified conditions are known to produce high ee% for this class of substrate.[5]

Conclusion and Future Outlook

The asymmetric hydrogenation of enamino esters is a mature and powerful technology.

• Rhodium catalysts remain the go-to choice for many standard N-acylated substrates, with Josiphos-type ligands offering a distinct advantage for unprotected enamines.

• Iridium catalysts have carved out a crucial niche for traditionally difficult substrates, including unfunctionalized and sterically demanding enamines, pushing the boundaries of what is achievable.

• Ruthenium provides a complementary approach, with a different mechanistic profile that can be advantageous for specific substrates.

The development of new ligands continues to drive progress, aiming for higher TONs, broader substrate scopes, and milder reaction conditions. As the demand for enantiomerically pure amino acid derivatives grows, these catalytic systems will remain indispensable tools in the arsenal of the synthetic chemist.

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Validating the Stereochemical Purity of Methyl 2-Aminocyclohexane-1-Carboxylate: A Technical Comparison Guide

Executive Summary

Methyl 2-aminocyclohexane-1-carboxylate is a bifunctional scaffold possessing two contiguous stereocenters (C1 and C2). This creates a validation challenge involving four potential stereoisomers: the cis-enantiomeric pair (

/ ) and the trans-enantiomeric pair ( / ).

Validating the purity of this molecule requires a Two-Tier Strategy :

• Diastereomeric Purity: Differentiating cis from trans relative stereochemistry.

• Enantiomeric Purity: Quantifying the specific enantiomer (

  ) within the established diastereomeric series.

This guide compares the three industry-standard methodologies for this validation: High-Field NMR , Direct Chiral HPLC , and Derivatization-GC , providing experimental protocols and decision-making frameworks.

Part 1: Strategic Analysis & Decision Framework

The choice of method depends heavily on the sample's state (crude reaction mixture vs. purified intermediate) and the required sensitivity.

The Validation Logic Flow

Figure 1: The Two-Tier Validation Workflow. Diastereomeric purity must be established via NMR before assessing enantiomeric excess to avoid peak overlap in chiral chromatography.

Part 2: Detailed Methodologies

Method A: 1H NMR Spectroscopy (The Rapid Diastereomer Screen)

Best For: Determining cis/trans ratio (Diastereomeric Ratio,

).[1] Mechanism: Karplus Relationship.[2] The vicinal coupling constant ( ) differs significantly between axial-axial (trans) and axial-equatorial (cis) protons in the cyclohexane ring.

Technical Insight

In the chair conformation:

• Trans-isomer (

  ): The protons at C1 and C2 are typically diaxial ( ). This results in a large coupling constant ( ).

• Cis-isomer (

  ): The protons are axial-equatorial ( ). This results in a smaller coupling constant ( ).

Experimental Protocol

• Sample Prep: Dissolve 10 mg of the amine ester in 0.6 mL

  .

  • Note: If the sample is a salt (e.g., HCl), add 1 eq. of

    in or use with a drop of to suppress exchangeable protons.

• Acquisition: Acquire a standard 1H spectrum (min. 400 MHz, ideally 600 MHz).

• Analysis:

  • Locate the methine proton

    to the amine (H2) or ester (H1).

  • Trans: Look for a doublet of doublets (td or dd) with a large splitting (

    ).

  • Cis: Look for a narrower multiplet with small splittings (

    ).

• Calculation: Integrate the H1 signals for both isomers.

Method B: Direct Chiral HPLC (The Pharma Gold Standard)

Best For: Quantifying Enantiomeric Excess (

) of the free amine or salt. Mechanism: Host-Guest complexation. The primary amine group forms ammonium ions at acidic pH, which complex selectively with Crown Ether phases (e.g., Crownpak) or Zwitterionic phases (e.g., Chiralpak ZWIX).

Why this column?

Polysaccharide columns (AD/OD) often require the amine to be protected (e.g., Boc/Cbz) to prevent peak tailing. Crown ether columns (like Crownpak CR-I) are specifically designed for underivatized primary amines, making them the most efficient choice for this specific molecule.

Experimental Protocol (Crown Ether Method)

• Column: Daicel Crownpak CR-I (+) or CR-I (-) (

  ).

• Mobile Phase:

  Perchloric Acid ( ) aqueous solution / Methanol (85:15 v/v).

  • Critical: The low pH ensures the amine is fully protonated (

    ), which is required for binding to the crown ether oxygen cage.

• Flow Rate: 0.4 mL/min.

• Temperature:

  (Lower temperatures, e.g., , can improve resolution if needed).

• Detection: UV at 210 nm (Ester carbonyl absorption).

• Validation Step: Inject the racemate first to establish retention times for both enantiomers (

  and ).

Method C: Derivatization with Marfey’s Reagent (The Alternative)

Best For: Labs without chiral columns; checking absolute configuration. Mechanism: Reaction with FDAA (Marfey’s Reagent) converts enantiomers into diastereomers, which have different physical properties and can be separated on a standard achiral C18 column.

Experimental Protocol

• Derivatization:

  • Mix

    sample ( in water) with 1% FDAA in acetone.

  • Add

    .

  • Heat at

    for 1 hour.

  • Quench with

    .

• Analysis (Achiral HPLC):

  • Column: Standard C18 (

    ).

  • Mobile Phase: Gradient Water (0.1% TFA) / Acetonitrile (0.1% TFA).

  • Detection: UV at 340 nm (Dinitrophenyl tag absorbs strongly here, eliminating interference from non-derivatized impurities).

• Result: The L-FDAA-D-amine and L-FDAA-L-amine diastereomers will elute at different times.

Part 3: Comparative Analysis

Feature	Method A: NMR	Method B: Chiral HPLC (Crown)	Method C: Derivatization (Marfey's)
Primary Target	Diastereomers (Cis/Trans)	Enantiomers (R,R/S,S)	Enantiomers (R,R/S,S)
Sample State	Crude or Pure	Pure (Salt or Free Base)	Free Amine (requires reaction)
Sensitivity (LOD)	Low (~1-2%)	High (<0.1%)	High (<0.1%)
Throughput	Very High (5 min)	High (15-20 min)	Low (1 hr prep + run)
Cost per Run	Low (Solvent only)	High (Column cost ~$1500)	Medium (Reagent cost)
Self-Validating?	Yes (Physics-based J-coupling)	No (Requires Racemic Std)	Yes (Diastereomer separation)

Part 4: The Stereochemical Interaction Map

This diagram visualizes the interaction between the analyte and the chiral selector (Method B), highlighting why specific conditions are chosen.

Figure 2: Mechanism of Separation on Crown Ether Columns. The ammonium ion nests in the ether cage; the steric bulk of the ester group against the chiral barrier dictates elution order.

References

• Daicel Corporation. "Instruction Manual for CROWNPAK CR-I(+) and CR-I(-)." Chiral Technologies. Accessed October 2023. [Link]

• Bhushan, R. & Martens, J. "Amino Acids and their Derivatives." Handbook of Thin-Layer Chromatography, 3rd Edition. CRC Press, 2003. (Overview of Marfey's reagent mechanisms).
• Claridge, T. D. W. "High-Resolution NMR Techniques in Organic Chemistry." Elsevier, 3rd Edition, 2016.

• Hyun, M. H. "Chiral separation of amino acids and peptides by liquid chromatography." Journal of Chromatography A, 2006. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Handling of Methyl 2-aminocyclohexane-1-carboxylate

Navigating the complexities of novel chemical compounds is the cornerstone of innovation in drug development. Yet, the excitement of discovery must always be tempered by an unwavering commitment to safety. This guide provides essential, experience-driven protocols for the safe handling of methyl 2-aminocyclohexane-1-carboxylate, ensuring that your research is not only groundbreaking but also conducted with the highest standards of laboratory safety.

Hazard Assessment: Understanding the Risks

Methyl 2-aminocyclohexane-1-carboxylate and its analogs present a range of potential hazards. While some data sheets may classify certain isomers as non-hazardous, a conservative approach is paramount. The primary risks associated with this class of compounds include:

• Skin and Eye Irritation: Direct contact can lead to irritation.[1][2][3]

• Severe Burns: Some related compounds are corrosive and can cause severe skin burns and eye damage upon contact.[4]

• Respiratory Irritation: Inhalation of vapors, mists, or dust can irritate the respiratory system.[3][5]

• Harmful if Swallowed: Ingestion may be harmful.[4]

Given these potential hazards, a comprehensive personal protective equipment (PPE) strategy is not just recommended—it is essential.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical for minimizing exposure risk. The following table outlines the recommended PPE for handling methyl 2-aminocyclohexane-1-carboxylate.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Compatible chemical-resistant gloves (Nitrile or Neoprene recommended).	Prevents direct skin contact, which can lead to irritation or burns.[1][5] Always inspect gloves for integrity before use and use proper removal techniques to avoid contaminating your skin.[1]
Eye and Face Protection	Tight-fitting safety goggles or a full-face shield.	Protects against splashes and airborne particles that could cause serious eye irritation or damage.[5][6]
Skin and Body Protection	A lab coat or chemical-resistant apron. Long-sleeved clothing is mandatory.	Provides a barrier against accidental spills and splashes, protecting the skin from contact.[1][7]
Respiratory Protection	A government-approved respirator is necessary if working outside of a certified chemical fume hood or if there is a risk of generating aerosols or dust.	Minimizes the inhalation of potentially harmful vapors, mists, or dust.[1][5]

Diagram: PPE Selection Workflow

Caption: A flowchart for selecting appropriate PPE.

Operational Plan: From Handling to Disposal

A meticulous operational plan is crucial for ensuring safety and maintaining the integrity of your research.

Engineering Controls and Safe Handling

Your primary engineering control should be a certified chemical fume hood.

Step-by-Step Handling Procedure:

• Preparation: Before handling, ensure that a safety shower and eyewash station are accessible and have been recently tested.[1][7] All necessary PPE should be inspected and donned correctly.

• Location: All handling of methyl 2-aminocyclohexane-1-carboxylate should be performed within a properly functioning chemical fume hood to minimize inhalation exposure.[5][7]

• Dispensing: When transferring the chemical, use appropriate tools (e.g., spatulas, pipettes) to avoid generating dust or aerosols.

• Avoid Contact: At all times, avoid direct contact with the skin, eyes, and clothing.[1][7]

• Hand Washing: Wash your hands thoroughly with soap and water after handling the chemical, even if you were wearing gloves.[1][7]

Emergency Procedures

In the event of an exposure or spill, immediate and correct action is critical.

Emergency Scenario	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.[8] Seek medical attention if irritation persists.[1]
Eye Contact	Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][8] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[8]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical attention.[4]
Spill	Evacuate the immediate area. For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite).[8] Place the absorbed material into a sealed, labeled container for disposal.[8] Ensure adequate ventilation.[1] For large spills, contact your institution's environmental health and safety department.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Classification: All waste containing methyl 2-aminocyclohexane-1-carboxylate should be considered hazardous waste.

• Containerization: Collect all waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless explicitly permitted by your institution's waste management guidelines.[4]

• Labeling: The waste container must be clearly labeled with its contents, including the full chemical name and any associated hazard warnings.

• Storage: Store the waste container in a designated, well-ventilated, and secure area, away from incompatible materials.

• Disposal: Arrange for the disposal of the hazardous waste through your institution's environmental health and safety department, following all local, regional, and national regulations.[4]

Diagram: Safe Handling and Disposal Workflow

Caption: A workflow for the safe handling and disposal of methyl 2-aminocyclohexane-1-carboxylate.

Conclusion: A Culture of Safety

The responsible use of chemicals like methyl 2-aminocyclohexane-1-carboxylate is fundamental to the advancement of science. By integrating these safety protocols into your daily laboratory practices, you not only protect yourself and your colleagues but also foster a culture of safety that is the bedrock of innovative research.

References

• Enamine. (n.d.). Safety Data Sheet.
• International Flavors & Fragrances. (2019, September 17). Safety Data Sheet.
• American Chemistry Council. (n.d.). Guidance for Selection of Personal Protective Equipment for MDI Users.
• Fisher Scientific. (2011, February 10). Safety Data Sheet: Methyl cyclohexanecarboxylate.
• TCI Chemicals. (2025, November 18). Safety Data Sheet: Methyl 4-Aminocyclohexanecarboxylate Hydrochloride (cis- and trans- mixture).
• Sigma-Aldrich. (2025, May 6). Safety Data Sheet.
• rci labscan limited. (2021, August 2). Safety Data Sheet.
• Fisher Scientific. (n.d.). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet: Methylcyclohexane.
• Fisher Scientific. (2011, February 10). Safety Data Sheet.
• ChemicalBook. (n.d.). methyl 2-aminocyclohexanecarboxylate.
• TCI Chemicals. (2024, November 19). Safety Data Sheet: trans-4-(Aminomethyl)cyclohexanecarboxylic Acid.
• New Jersey Department of Health. (2010, July). Hazardous Substance Fact Sheet: Cyclohexylamine.
• PhytoTech Labs. (n.d.). Safety Data Sheet.
• PubChem. (n.d.). Methyl (1S,2S)-2-aminocyclohexane-1-carboxylate.
• Fisher Scientific. (2025, December 19). Safety Data Sheet: 1,3-Cyclohexanebis(methylamine), mixture of cis and trans.
• Fisher Scientific. (2025, December 19). Safety Data Sheet.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Methylcyclohexane.
• New Jersey Department of Health. (n.d.). Hazard Summary: Methylcyclohexane.

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